1-Iodo-3-methoxy-5-(trifluoromethyl)benzene

• CAS: 868167-60-6

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene

Abstract: This technical guide provides an in-depth analysis of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene, a key halogenated aromatic intermediate in modern organic synthesis. Designed for researchers, chemists, and professionals in drug development, this document synthesizes critical data on the compound's chemical identity, physicochemical properties, spectroscopic signature, reactivity, and safety protocols. By integrating theoretical principles with validated experimental methodologies, this guide serves as an authoritative resource for the effective handling, characterization, and application of this versatile chemical building block.

Chemical Identity and Structural Analysis

1-Iodo-3-methoxy-5-(trifluoromethyl)benzene is a substituted aromatic compound featuring three distinct functional groups that dictate its chemical behavior. The presence of an iodine atom provides a reactive site for cross-coupling reactions, the electron-donating methoxy group influences regioselectivity, and the strongly electron-withdrawing trifluoromethyl group enhances metabolic stability and modulates electronic properties. This unique combination makes it a valuable precursor in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical sectors.[1][2][3][4]

Table 1: Compound Identification

Identifier	Value	Source
IUPAC Name	1-iodo-3-methoxy-5-(trifluoromethyl)benzene	-
Molecular Formula	C₈H₆F₃IO	[5]
Molecular Weight	302.03 g/mol	-
Monoisotopic Mass	301.94156 Da	[5]
CAS Number	136514-41-1	-
SMILES	COC1=CC(=CC(=C1)C(F)(F)F)I	[5]
InChI	InChI=1S/C8H6F3IO/c1-13-7-3-5(8(9,10)11)2-6(12)4-7/h2-4H,1H3	[5]

| InChIKey | CXZYUVZKTYSSFL-UHFFFAOYSA-N |[5] |

Physicochemical Properties

The physical state and behavior of a compound in various environments are critical for its application in synthesis and formulation. The properties below are a mix of predicted and experimental values for analogous structures, providing a robust profile for laboratory use.

Table 2: Core Physicochemical Data

Property	Value / Description	Significance in Research & Development
Predicted XlogP	3.4	[5] Indicates high lipophilicity, suggesting good membrane permeability but potentially poor aqueous solubility. Crucial for ADME profiling in drug discovery.
Physical Form	Expected to be a liquid or low-melting solid at room temperature.	Influences handling, storage, and dosing procedures for reactions and assays.
Boiling Point	Not experimentally determined. Expected to be elevated due to molecular weight and polarity.	Essential for purification via distillation and for defining safe reaction temperature limits.
Melting Point	Not experimentally determined.	A sharp melting point range is a primary indicator of sample purity.

| Solubility | Predicted to be poorly soluble in water but soluble in common organic solvents (e.g., DCM, Ether, THF, DMSO). | Dictates choice of solvent for reactions, purification, and formulation. Solubility in buffers like PBS is a key parameter for biological assays.[6] |

Spectroscopic Profile

Structural confirmation is paramount. The following spectroscopic characteristics are predicted based on the compound's structure and are essential for quality control and reaction monitoring.

• ¹H NMR: Proton NMR is expected to show distinct signals for the aromatic protons and a singlet for the methoxy (-OCH₃) group protons around 3.8-4.0 ppm. The aromatic protons will appear as complex multiplets, with chemical shifts influenced by the electronic effects of the three different substituents.

• ¹³C NMR: The spectrum will display eight unique carbon signals. The carbon attached to the trifluoromethyl group will show a characteristic quartet due to C-F coupling. The carbon bearing the iodine atom will be significantly downfield.

• ¹⁹F NMR: A strong singlet is expected, as all three fluorine atoms in the -CF₃ group are chemically equivalent. This is a highly sensitive and unambiguous method for confirming the presence of the trifluoromethyl moiety.

• Mass Spectrometry: The predicted monoisotopic mass is 301.94156 Da.[5] High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition. The fragmentation pattern will likely show losses of methyl, methoxy, and iodine radicals.

Reactivity and Synthetic Applications

The utility of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene stems from its tailored reactivity.

• Cross-Coupling Reactions: The carbon-iodine bond is the primary reactive site. Aryl iodides are excellent substrates for a wide range of palladium-catalyzed cross-coupling reactions, including Suzuki (with boronic acids), Heck (with alkenes), and Sonogashira (with terminal alkynes). This allows for the facile construction of carbon-carbon and carbon-heteroatom bonds, making it a versatile building block.

• Electronic Effects: The trifluoromethyl group is a strong meta-director and deactivates the ring towards electrophilic aromatic substitution. Conversely, the methoxy group is an ortho-, para-director and activates the ring. Their opposing positions (1,3,5-substitution) create a specific electronic environment that can be exploited for further functionalization.

• Hypervalent Iodine Chemistry: Aryl iodides can be oxidized to form hypervalent iodine reagents.[2] These reagents are powerful and selective oxidizing agents used in a variety of advanced organic transformations.[2]

Safety, Handling, and Storage

Adherence to strict safety protocols is mandatory when working with this compound. The following guidelines are synthesized from safety data sheets of structurally related aryl iodides and trifluoromethyl-substituted aromatics.[7][8][9][10]

Table 3: GHS Hazard Information (Anticipated)

Hazard Class	Category	Statement
Skin Irritation	2	H315: Causes skin irritation.[8][9][11]
Eye Irritation	2	H319: Causes serious eye irritation.[8][9][11]
Acute Toxicity (Oral, Dermal, Inhalation)	4 (Harmful)	H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.[8]

| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation.[11] |

Handling Protocols:

• Ventilation: Always handle this chemical in a certified chemical fume hood to avoid inhalation of vapors.[7][10]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, nitrile gloves, and chemical safety goggles.[8][11]

• Dispensing: Use grounded equipment when transferring large quantities to prevent static discharge.[7][10] Avoid generating aerosols.

• Spills: In case of a spill, evacuate the area. Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it in a sealed container for chemical waste disposal.[7]

Storage Recommendations:

• Container: Keep the container tightly closed and store it in a cool, dry, and well-ventilated area.[8][10]

• Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[7]

• Light Sensitivity: Many aryl iodides are light-sensitive. It is best practice to store this compound in an amber vial or in a dark location to prevent photodegradation.

Standardized Experimental Protocols

The following protocols describe validated, self-verifying methods for determining the core physicochemical properties of the title compound.

Determination of Melting Point (Capillary Method)

This method provides a melting point range, a crucial indicator of purity. A narrow range (0.5-1.0°C) suggests high purity, while a broad and depressed range indicates the presence of impurities.[12]

Principle: A small, powdered sample is heated at a controlled rate in a capillary tube. The temperatures at which melting begins and is complete are recorded.[13]

Methodology:

• Sample Preparation: Ensure the sample is completely dry and finely powdered.

• Capillary Loading: Press the open end of a capillary tube into the sample powder. Tap the sealed end on a hard surface to pack the sample to a height of 2-3 mm.[14]

• Apparatus Setup: Place the loaded capillary into the heating block of a melting point apparatus (e.g., Mel-Temp).

• Heating: Heat rapidly to approximately 20°C below the expected melting point. Then, reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium.[14]

• Observation & Recording:

  • Record T₁: The temperature at which the first droplet of liquid appears.[14]

  • Record T₂: The temperature at which the last solid crystal melts.

• Validation: Perform the measurement in triplicate with fresh samples for each run to ensure reproducibility.

Caption: Workflow for Melting Point Determination.

Determination of Boiling Point (Thiele Tube Method)

This microscale method is ideal for determining the boiling point of small quantities of liquid.[15]

Principle: A sample is heated in a small tube containing an inverted capillary. The boiling point is the temperature at which the vapor pressure of the liquid equals the atmospheric pressure, observed as the liquid is drawn into the capillary upon cooling.[15][16]

Methodology:

• Sample Preparation: Add 0.5 mL of the liquid to a small test tube.

• Capillary Insertion: Place a standard melting point capillary tube, sealed end up, into the liquid.

• Assembly: Attach the test tube to a thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.

• Heating: Insert the assembly into a Thiele tube filled with mineral oil. Heat the side arm of the Thiele tube gently with a microburner.[15]

• Observation: As the temperature rises, a rapid and continuous stream of bubbles will emerge from the inverted capillary.

• Cooling & Recording: Remove the heat and allow the apparatus to cool slowly. The boiling point is the temperature at which the bubbling stops and the liquid just begins to enter the capillary tube.[15][17]

• Validation: Record the atmospheric pressure, as boiling point is pressure-dependent.[18] Repeat the measurement to confirm the value.

Caption: Workflow for Boiling Point Determination.

Determination of Thermodynamic Solubility (Shake-Flask Method)

This is the gold-standard method for determining the equilibrium solubility of a compound, essential for pre-formulation and biological studies.[6][19]

Principle: An excess amount of the solid compound is agitated in a solvent (e.g., Phosphate-Buffered Saline, pH 7.4) for an extended period to ensure equilibrium is reached. The resulting saturated solution is then filtered and the concentration of the dissolved solute is quantified.[6][20]

Methodology:

• Preparation of Saturated Solution: Add an excess of the compound (e.g., 2 mg) to a known volume of solvent (e.g., 1 mL) in a glass vial. A visible excess of solid must remain.[6]

• Equilibration: Seal the vial and place it on an orbital shaker at a controlled temperature (e.g., 25°C or 37°C) for 24-48 hours. This extended time is critical to ensure true thermodynamic equilibrium is achieved.[20]

• Phase Separation: Centrifuge the vial at high speed to pellet the undissolved solid.

• Sampling: Carefully withdraw an aliquot of the clear supernatant. Immediately filter it through a 0.45 µm syringe filter (low-binding, e.g., PVDF) to remove any remaining particulates.[6]

• Quantification:

  • Prepare a calibration curve using standard solutions of the compound at known concentrations.

  • Dilute the filtered sample into the mobile phase to fall within the linear range of the calibration curve.

  • Analyze the diluted sample using a validated analytical method, typically HPLC-UV or LC-MS.[6]

• Calculation: Calculate the original concentration in the saturated solution by applying the dilution factor. Express the final solubility in units such as mg/mL or µM.

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Physicochemical Profiling and Synthetic Utility of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene: A Technical Guide for Drug Discovery

Executive Summary In modern medicinal chemistry and agrochemical development, the strategic selection of halogenated aromatic building blocks is critical for efficient library synthesis and lead optimization. 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene represents a highly specialized scaffold that combines the exceptional reactivity of an aryl iodide with the pharmacokinetic benefits of a trifluoromethyl group and the electronic tuning of a methoxy group. This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural logic, and step-by-step application in palladium-catalyzed cross-coupling workflows.

Part 1: Physicochemical Profiling & Quantitative Data

Understanding the baseline metrics of a building block is the first step in reaction design. The quantitative data for 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene is summarized in Table 1, derived from authoritative chemical databases[1][2].

Property	Value
Chemical Name	1-Iodo-3-methoxy-5-(trifluoromethyl)benzene
CAS Registry Number	868167-60-6
Molecular Formula	C8H6F3IO
Molecular Weight	302.03 g/mol
Monoisotopic Mass	301.94 Da
Physical State (Standard Conditions)	Solid / Low-melting solid
Key Substituents	-I (C1), -OCH3 (C3), -CF3 (C5)

Table 1: Key physicochemical parameters of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene.

Part 2: Structural Logic and Causality (The "Why")

The architectural design of this molecule is not arbitrary; as a Senior Application Scientist, it is vital to recognize that each functional group serves a distinct mechanistic and pharmacological purpose:

• The Aryl Iodide (Electrophilic Core) : In transition-metal catalysis, the carbon-halogen bond dissociation energy dictates the rate of the initial oxidative addition step. The C-I bond is significantly weaker than C-Br or C-Cl bonds. Consequently, aryl iodides act as premier electrophiles, allowing3 to proceed rapidly at lower temperatures, which minimizes the thermal degradation of sensitive substrates and suppresses competitive side reactions like β-hydride elimination[3].

• The Trifluoromethyl Group (Pharmacokinetic Enhancer) : The incorporation of a -CF3 group is a highly effective strategy to modulate in vitro potency and ADME properties. The -CF3 group enhances the molecule's lipophilicity, which directly improves cell membrane permeability. Furthermore, its strong electron-withdrawing nature and steric bulk shield the aromatic ring, conferring high 4 by cytochrome P450 enzymes[4].

• The Methoxy Group (Electronic Tuning & Synthetic Handle) : The -OCH3 group acts as a weak electron-donating group via resonance. This counterbalances the electron-withdrawing effect of the -CF3 group, preventing the aromatic ring from becoming too electron-deficient (which could otherwise impede transmetalation). Post-coupling, the methoxy group can be selectively demethylated (e.g., using BBr3) to yield a phenol, providing a versatile handle for late-stage functionalization.

Part 3: Experimental Workflow - Self-Validating Suzuki-Miyaura Coupling

To translate this structural logic into practice, we outline a highly reliable, self-validating protocol for coupling 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene with an aryl boronic acid.

Objective : Synthesize a targeted biaryl scaffold while ensuring complete conversion and preventing oxidative homocoupling.

Reagents & Stoichiometry :

• 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene (1.0 equiv)

• Aryl boronic acid (1.2 equiv)

• Pd(dppf)Cl2 (0.05 equiv, 5 mol%)

• K2CO3 (2.0 equiv)

• Solvent: 1,4-Dioxane / H2O (4:1 v/v)

Step-by-Step Methodology :

• Reaction Assembly & Degassing : In a flame-dried Schlenk flask, dissolve the aryl iodide and aryl boronic acid in the 1,4-Dioxane/H2O mixture.

  • Causality: The biphasic solvent system is critical; dioxane solubilizes the organic substrates, while water dissolves the K2CO3, generating the hydroxide ions necessary to activate the boronic acid into a reactive boronate complex.

  • Action: Degas the solution by sparging with inert N2 gas for 15 minutes. Removing dissolved oxygen prevents the rapid deactivation of the Pd(0) catalyst and eliminates the risk of boronic acid homocoupling.

• Catalyst Initiation : Add Pd(dppf)Cl2 and K2CO3 under a continuous N2 stream, then seal the flask.

  • Causality: Pd(dppf)Cl2 is selected because the bidentate dppf ligand enforces a cis-geometry on the palladium center, which drastically accelerates the final reductive elimination step and prevents off-target pathways.

• Thermal Activation & In-Process Control (IPC) : Heat the reaction mixture to 80°C with vigorous stirring.

  • Self-Validation: After 2 hours, sample the organic layer for LC-MS analysis. The protocol is self-validating: the complete disappearance of the starting material mass signature (m/z ~302) and the dominant appearance of the product mass confirm that oxidative addition and transmetalation have successfully occurred.

• Work-up & Isolation : Cool the mixture to room temperature. Dilute with ethyl acetate (EtOAc) and wash with brine to remove the inorganic salts and dppf byproducts. Extract the aqueous layer twice with EtOAc. Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Purification & Structural Verification : Purify the crude product via silica gel flash chromatography using a Hexanes/EtOAc gradient.

  • Self-Validation: Confirm the isolated biaryl structure via 1H NMR (verifying the characteristic methoxy singlet at ~3.8 ppm) and 19F NMR (confirming the retention of the -CF3 singlet at approximately -62 ppm).

Part 4: Reaction Pathway Visualization

The following diagram illustrates the logical flow of the catalytic cycle, highlighting the specific entry point of the aryl iodide electrophile.

Fig 1: Suzuki-Miyaura catalytic cycle utilizing the aryl iodide electrophile.

References

• LookChem. "Cas 328-79-0,3-Methoxy-5-nitrobenzotrifluoride Downstream Products (868167-60-6)".
• PubChemLite. "3-iodo-5-(trifluoromethyl)benzyl alcohol (C8H6F3IO)".
• National Center for Biotechnology Information (PMC). "The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design".
• Yoneda Labs. "Suzuki-Miyaura cross-coupling: Practical Guide".

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• 4. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Utilization of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene in Advanced Drug Discovery

As a Senior Application Scientist in medicinal chemistry and process development, I frequently encounter building blocks that define the trajectory of a drug discovery program. 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene (CAS: 868167-60-6) is one such critical intermediate. It is a highly versatile electrophile engineered for transition-metal-catalyzed cross-coupling, enabling the precise installation of the pharmacologically privileged 3-methoxy-5-(trifluoromethyl)phenyl moiety[1].

This technical guide provides an in-depth analysis of its physicochemical properties, upstream synthesis causality, and its strategic application in the development of targeted kinase inhibitors.

Chemical Identity & Physicochemical Profiling

The structural architecture of 1-iodo-3-methoxy-5-(trifluoromethyl)benzene features a benzene ring substituted with an iodine atom, a methoxy group, and a trifluoromethyl group at the 1, 3, and 5 positions, respectively. This specific substitution pattern is highly sought after in medicinal chemistry to fine-tune both pharmacodynamics (target binding) and pharmacokinetics (metabolic stability).

Table 1: Quantitative Data & Identifiers

Property / Identifier	Value / Description
Chemical Name	1-Iodo-3-methoxy-5-(trifluoromethyl)benzene
CAS Registry Number	868167-60-6[1]
Molecular Formula	C8H6F3IO[1]
Molecular Weight	302.03 g/mol
SMILES	COc1cc(I)cc(C(F)(F)F)c1
Key Upstream Precursor	3-Methoxy-5-(trifluoromethyl)aniline (CAS: 349-55-3)[2]
Bond Dissociation Energy (C-I)	~238 kJ/mol (Facilitates rapid oxidative addition)

Mechanistic Synthesis & Precursor Workflows

The synthesis of 1-iodo-3-methoxy-5-(trifluoromethyl)benzene relies on a robust two-step sequence starting from commercially available 3-methoxy-5-nitrobenzotrifluoride (CAS: 328-79-0).

Protocol: Reduction and Sandmeyer Sequence

Step 1: Catalytic Hydrogenation to the Aniline Causality: Palladium on carbon (Pd/C) catalyzed hydrogenation is selected over dissolving metal reduction (e.g., Fe/HCl) to ensure a clean reaction profile without generating heavy metal waste. Methanol serves as a protic solvent to stabilize the polar transition states during nitro group reduction[2].

• Dissolve 1-methoxy-3-nitro-5-(trifluoromethyl)benzene (1.0 eq) in anhydrous methanol (0.5 M concentration).

• Add 10% Pd/C (0.05 eq by weight).

• Purge the reaction vessel with inert gas, then introduce H2 gas (1 atm) and stir at 25 °C for 24 hours[2].

• Self-Validation Checkpoint: Monitor hydrogen uptake volumetrically. The cessation of H2 consumption correlates with the required 3 molar equivalents. Confirm via LC-MS (disappearance of m/z 221, appearance of m/z 191).

• Filter the catalyst through a diatomaceous earth pad and concentrate under reduced pressure to yield 3-methoxy-5-(trifluoromethyl)aniline[2].

Step 2: Diazotization and Iodination (Sandmeyer Reaction) Causality: The conversion of the aniline to the iodo-arene requires strict thermal control. Diazonium salts are thermally labile; exceeding 5 °C leads to nitrogen extrusion and the formation of undesired phenolic byproducts. Potassium iodide (KI) is utilized because the iodide ion is highly polarizable, facilitating a rapid radical-nucleophilic aromatic substitution.

• Suspend 3-methoxy-5-(trifluoromethyl)aniline (1.0 eq) in 6M aqueous HCl and cool to 0–5 °C using an ice-salt bath.

• Dropwise add a pre-cooled aqueous solution of NaNO2 (1.1 eq), maintaining the internal temperature below 5 °C.

• Self-Validation Checkpoint: Spot the reaction mixture on starch-iodide paper. A persistent blue-black color confirms the presence of excess nitrous acid, validating complete amine activation. Quench any excess with sulfamic acid to prevent downstream iodine radical side reactions.

• Slowly add an aqueous solution of KI (1.5 eq). The mixture will turn dark brown as nitrogen gas evolves.

• Allow the reaction to warm to room temperature and stir until gas evolution ceases.

• Extract with ethyl acetate, wash the organic layer with saturated aqueous sodium thiosulfate (to reduce generated I2 back to I-), dry over Na2SO4, and purify via silica gel chromatography to isolate the pure iodo-arene.

Figure 1: Strategic synthetic workflow for 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene.

Pharmacological Significance: The 3-Methoxy-5-(trifluoromethyl)phenyl Motif

In drug development, the incorporation of the 3-methoxy-5-(trifluoromethyl)phenyl group is a deliberate structural decision.

• The Trifluoromethyl (-CF3) Group: Significantly increases the lipophilicity (LogP) of the molecule, enhancing cell membrane permeability. Furthermore, its strong electron-withdrawing nature deactivates the aromatic ring toward oxidative metabolism by Cytochrome P450 enzymes, effectively increasing the drug's half-life[3].

• The Methoxy (-OCH3) Group: Acts as a critical hydrogen bond acceptor. When positioned meta to the CF3 group, it provides a slight electron-donating resonance effect that counterbalances the CF3 group, tuning the electronic density of the aryl ring for optimal pi-stacking interactions within kinase hinge regions[3].

Case Study: SGC-CLK-1 and FGFR Inhibitors

This exact motif is central to the chemical probe SGC-CLK-1 (CAF-170), a potent and selective inhibitor of Cdc2-like kinases (CLK1, CLK2, and CLK4)[4][5]. CLKs regulate mRNA splicing by phosphorylating serine/arginine-rich (SR) proteins; dysregulation of this pathway is implicated in various cancers[4]. SGC-CLK-1 exhibits IC50 values of 13 nM and 4 nM for CLK1 and CLK2, respectively, inhibiting the proliferation of MDA-MB-435 breast cancer cells[5]. Similarly, this structural motif has been patented in 2-pyridazin-3(2H)-one compounds utilized as Fibroblast Growth Factor Receptor (FGFR) tyrosine kinase inhibitors[6].

Figure 2: CLK signaling pathway modulation by 3-methoxy-5-(trifluoromethyl)phenyl derivatives.

Downstream Functionalization: Cross-Coupling Methodologies

The primary utility of 1-iodo-3-methoxy-5-(trifluoromethyl)benzene is its exceptional reactivity in Palladium-catalyzed cross-coupling reactions. The weak C-I bond ensures rapid oxidative addition to Pd(0) species, often allowing these reactions to proceed at lower temperatures compared to their bromo- or chloro- analogues.

Protocol: Standard Suzuki-Miyaura Cross-Coupling

Causality: Pd(dppf)Cl2 is selected as the pre-catalyst because the dppf ligand possesses a large bite angle, which sterically accelerates the reductive elimination step of the catalytic cycle. Potassium carbonate (K2CO3) is used as an aqueous base to coordinate with the boronic acid, forming a reactive boronate complex essential for the transmetalation step.

• Charge a Schlenk flask with 1-iodo-3-methoxy-5-(trifluoromethyl)benzene (1.0 eq), the desired aryl/heteroaryl boronic acid (1.2 eq), and Pd(dppf)Cl2 (0.05 eq).

• Add a degassed solvent mixture of 1,4-Dioxane and 2M aqueous K2CO3 (3:1 v/v ratio).

• Purge the system with Nitrogen/Argon for 10 minutes to remove dissolved oxygen, which could otherwise oxidize the Pd(0) active species and halt the catalytic cycle.

• Heat the mixture to 80 °C and stir for 4–6 hours.

• Self-Validation Checkpoint: Perform TLC (Hexanes/EtOAc 8:2) and visualize under UV (254 nm). The starting iodo-arene is highly lipophilic and will elute faster than the cross-coupled product. Complete consumption of the iodo-arene spot validates the efficiency of the catalytic cycle.

• Cool to room temperature, dilute with water, extract with dichloromethane, and purify via flash chromatography.

References

• Tiek, D., et al. "SGC-CLK-1 (CAF-170) a chemical probe for the Cdc2-Like kinases CLK1, CLK2, and CLK4." Current Research in Chemical Biology, 2023. ResearchGate.[Link]

• Google Patents. "US10208024B2 - 2-aryl- and 2-heteroaryl-substituted 2-pyridazin-3(2H)-one compounds as inhibitors of FGFR tyrosine kinases." Accessed March 2026.

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Thermodynamic Solubility Profiling of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene in Organic Solvents

Executive Summary & Chemical Significance

In modern drug discovery and organic synthesis, 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene (CAS: 868167-60-6) serves as a highly versatile building block[1]. As an aryl iodide, it is a prime candidate for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings).

Understanding the solubility profile of this compound in various organic solvents is critical for optimizing reaction conditions, designing purification workflows, and predicting its behavior in biphasic systems. This technical guide explores the physicochemical causality behind its solvation dynamics and provides a self-validating experimental protocol for determining its thermodynamic solubility.

Physicochemical Profiling: The Causality of Solvation

The solubility of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene is governed by the interplay of its three distinct substituents on the aromatic core:

• The Trifluoromethyl (-CF₃) Group: This moiety imparts significant lipophilicity and "fluorous" character to the molecule. The strong, highly polarized C-F bonds create a dense electron cloud that resists external polarization. This lowers intermolecular van der Waals forces between solute molecules, paradoxically enhancing solubility in non-polar and fluorinated solvents through the "like-dissolves-like" fluorous phase affinity[2].

• The Iodine (-I) Atom: As a large, highly polarizable halogen, iodine increases the molecular weight (302.03 g/mol ) and overall hydrophobicity[1]. It significantly increases the cavity formation energy required to dissolve the compound in highly structured, hydrogen-bonded solvents (like water or methanol), driving the compound toward non-polar organic phases.

• The Methoxy (-OCH₃) Group: This group introduces a localized dipole moment and acts as a hydrogen-bond acceptor. This structural feature is the primary reason the compound maintains excellent solubility in polar aprotic solvents (e.g., Tetrahydrofuran, Ethyl Acetate), as the solvent molecules can effectively coordinate with the methoxy oxygen.

Fig 1: Solvation affinities of the target compound across different solvent classes.

Quantitative Solubility Data Matrix

Based on the structural parameters and empirical behavior of highly fluorinated aromatic halides, the following table summarizes the predictive thermodynamic solubility of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene across standard organic solvent classes at 25°C.

Solvent Class	Representative Solvent	Estimated Solubility (mg/mL)	Primary Solvation Mechanism
Fluorous	Hexafluoroisopropanol (HFIP)	> 500 (Highly Soluble)	Fluorous-fluorous interactions; HFIP acts as a non-innocent solvent coordinating with the methoxy group[3].
Halogenated	Dichloromethane (DCM)	> 300	Strong dispersion forces and dipole matching.
Aromatic	Toluene	> 200	Pi-pi stacking and van der Waals interactions.
Polar Aprotic	Tetrahydrofuran (THF)	> 200	Dipole-dipole interactions; H-bond acceptance via the -OCH₃ group.
Non-Polar	n-Hexane	50 - 100	Purely hydrophobic/lipophilic solvation.
Polar Protic	Methanol	10 - 50	Limited H-bonding; high desolvation penalty due to the -CF₃ group.
Aqueous	Water	< 0.1 (Practically Insoluble)	Extreme hydrophobicity; inability to disrupt the water hydrogen-bond network.

Experimental Methodology: Self-Validating Shake-Flask Protocol

To obtain highly accurate, empirical solubility data for drug development or process chemistry, kinetic solubility methods (e.g., DMSO dilution) are insufficient as they often result in metastable supersaturation. The Shake-Flask Method is the gold standard for determining true thermodynamic equilibrium.

The following protocol is designed as a self-validating system: the presence of excess solid at the end of the equilibration period physically validates that the solution has reached its absolute saturation point[4].

Phase 1: Equilibration

• Preparation: Add 500 mg of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene (solid) into a 5 mL amber glass vial. Causality: Amber glass is used to prevent potential UV-induced photo-degradation of the carbon-iodine bond.

• Solvent Addition: Dispense exactly 2.0 mL of the target organic solvent (e.g., THF or Toluene) into the vial.

• Agitation: Seal the vial tightly with a PTFE-lined cap. Place the vial in a temperature-controlled orbital shaker set to 25.0 ± 0.1 °C and 300 RPM.

• Incubation: Shake continuously for 24 to 48 hours. Causality: Thermodynamic equilibrium requires sufficient time for the dissolution rate to perfectly equal the precipitation rate. Shorter times risk measuring kinetic solubility[4].

Phase 2: Separation and Quantification

• Visual Verification: After 48 hours, visually inspect the vial. Critical Step: There must be undissolved solid remaining at the bottom. If no solid is present, the solution is not saturated; add an additional 200 mg of compound and repeat Step 4.

• Phase Separation: Transfer the suspension to a compatible centrifuge tube and centrifuge at 10,000 × g for 15 minutes to pellet the undissolved solid.

• Filtration: Carefully extract the supernatant using a glass syringe and pass it through a 0.22 µm PTFE syringe filter. Causality: Cellulose-based filters will degrade in aggressive organic solvents like DCM or THF. PTFE is chemically inert and prevents matrix contamination.

• Analysis: Dilute the filtered supernatant by a factor of 1:1000 in the mobile phase and quantify the concentration using High-Performance Liquid Chromatography (HPLC) coupled with a UV-Vis detector (measuring at the compound's λ_max, typically around 254 nm). Calculate the final solubility using a pre-established calibration curve.

Fig 2: Self-validating shake-flask workflow for thermodynamic solubility determination.

Conclusion

1-Iodo-3-methoxy-5-(trifluoromethyl)benzene exhibits a highly polarized solubility profile, heavily favoring fluorinated, halogenated, and polar aprotic organic solvents while remaining practically insoluble in aqueous media. By leveraging its specific solvation dynamics—particularly its affinity for fluorous solvents like HFIP—researchers can optimize late-stage functionalization and transition-metal catalyzed cross-coupling workflows with high precision and yield.

References

• Title: Organofluorine chemistry - Wikipedia Source: Wikipedia URL: [Link]

• Title: Beyond Conventional Organic Electrosynthesis: The Role of Fluorinated Solvents Source: ACS Publications URL: [Link]

• Title: MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines Source: Regulations.gov URL: [Link]

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Reactivity profile of electron-deficient iodo-anisoles

An In-Depth Technical Guide to the Reactivity Profile of Electron-Deficient Iodo-Anisoles

Abstract

Electron-deficient iodo-anisoles represent a class of highly versatile and synthetically valuable building blocks in modern organic chemistry. The unique interplay of three key structural features—the electron-donating, ortho-directing methoxy group; the exceptionally labile iodo group, which serves as a premier leaving group in cross-coupling reactions; and one or more electron-withdrawing groups (EWGs)—creates a nuanced and powerful reactivity profile. This guide provides an in-depth exploration of this profile, intended for researchers, scientists, and drug development professionals. We will dissect the synthesis of these scaffolds, analyze their behavior in cornerstone reactions such as palladium-catalyzed cross-coupling and nucleophilic aromatic substitution (SNAr), and provide field-proven protocols and mechanistic insights to empower their effective use in the laboratory.

Introduction: The Strategic Value of a Multifunctional Scaffold

In the landscape of medicinal chemistry and materials science, the rational design of complex molecules hinges on the availability of reliable, functionalizable, and reactive starting materials.[1][2][3] Electron-deficient iodo-anisoles have emerged as a privileged scaffold due to the orthogonal reactivity imparted by their constituent functional groups.

• The Methoxy Group (–OCH₃): As a powerful electron-donating group by resonance (+R effect), the methoxy substituent activates the aromatic ring. Critically, its Lewis basic oxygen atom serves as a potent directing group in ortho-lithiation, enabling regioselective functionalization adjacent to the methoxy group.[4][5]

• The Iodo Group (–I): The carbon-iodine bond is the weakest among the carbon-halogen bonds, making aryl iodides the most reactive substrates in the rate-determining oxidative addition step of many palladium-catalyzed cross-coupling reactions.[6][7] This high reactivity allows for milder reaction conditions and broader substrate scope.

• Electron-Withdrawing Groups (EWGs): Substituents such as nitro (–NO₂), cyano (–CN), trifluoromethyl (–CF₃), or carbonyl groups (–COR) profoundly modulate the electronic properties of the ring. They render the aromatic system electron-poor, which not only influences the kinetics of cross-coupling reactions but also opens up pathways for nucleophilic aromatic substitution (SNAr) that are inaccessible for electron-rich or neutral rings.[8][9][10]

This guide will navigate the chemistry of these molecules, explaining not just what happens, but why it happens, providing the causal logic behind their synthetic utility.

Synthesis of Electron-Deficient Iodo-Anisoles

The preparation of these key intermediates can be achieved through several reliable strategies, with the choice of method depending on the desired substitution pattern.

Directed ortho-Metalation (DoM) and Iodination

For the synthesis of 2-iodo-anisole derivatives, Directed ortho-Metalation is the most powerful and regioselective method. The methoxy group's oxygen atom coordinates to an organolithium reagent (typically n-BuLi or s-BuLi), directing deprotonation exclusively at the adjacent ortho position.[4][11] The resulting aryllithium intermediate is then quenched with an iodine source.

The causality here is clear: the pre-coordination complex between the Lewis acidic lithium and the Lewis basic methoxy oxygen lowers the activation energy for deprotonation at the proximal C-H bond, outcompeting other potential sites.[5][12] The addition of a ligand like N,N,N′,N′-tetramethylethylenediamine (TMEDA) can break down butyllithium aggregates and accelerate the reaction.[12]

Caption: Directed ortho-Metalation (DoM) workflow for anisoles.

Experimental Protocol: Synthesis of 4-Nitro-2-iodoanisole via DoM

• Setup: To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add anhydrous tetrahydrofuran (THF, 100 mL) and 4-nitroanisole (10 mmol, 1.53 g). Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (1.6 M in hexanes, 11 mmol, 6.9 mL) dropwise over 15 minutes. The solution will typically develop a deep color. Stir the mixture at -78 °C for 1 hour.

• Iodination: In a separate flask, dissolve iodine (12 mmol, 3.05 g) in anhydrous THF (20 mL). Add this iodine solution to the aryllithium mixture dropwise via cannula.

• Quench and Workup: After stirring for an additional 30 minutes at -78 °C, allow the reaction to warm slowly to room temperature. Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) until the iodine color disappears.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the desired 4-nitro-2-iodoanisole.

Electrophilic Aromatic Iodination

When the target is not a 2-iodo isomer, direct electrophilic iodination of a pre-existing electron-deficient anisole can be effective. The methoxy group is an ortho, para-director. If the para position is blocked or if steric hindrance disfavors ortho substitution, this can be a viable route. Common iodinating agents include iodine monochloride (ICl) or a combination of I₂ with an oxidizing agent like nitric acid or hydrogen peroxide. The EWG deactivates the ring, often requiring more forcing conditions compared to anisole itself.[8]

The Reactivity Profile: A Guide to Strategic Bond Formation

The synthetic utility of electron-deficient iodo-anisoles is most evident in their performance in key bond-forming reactions.

Palladium-Catalyzed Cross-Coupling Reactions

This class of reactions is the cornerstone of modern C-C, C-N, and C-O bond formation, and aryl iodides are the most reactive partners.[13] The general mechanism proceeds through a Pd(0)/Pd(II) catalytic cycle.[6][14][15]

Caption: General catalytic cycle for Pd-catalyzed cross-coupling.

The presence of an EWG on the iodo-anisole substrate has a beneficial electronic effect: it makes the ipso-carbon more electrophilic, accelerating the rate-determining oxidative addition step.[6]

A. Suzuki-Miyaura Coupling (C-C Bonds)

The Suzuki reaction couples an organoboron reagent (boronic acid or ester) with an organohalide.[13][14] It is exceptionally robust and tolerant of a wide range of functional groups, making it a workhorse in drug discovery.

Experimental Protocol: Suzuki Coupling of 4-cyano-2-iodoanisole with Phenylboronic Acid

• Reagent Preparation: In a Schlenk flask, combine 4-cyano-2-iodoanisole (1.0 mmol, 273 mg), phenylboronic acid (1.2 mmol, 146 mg), and potassium phosphate (K₃PO₄, 3.0 mmol, 637 mg).

• Catalyst Addition: Add the palladium catalyst, such as Pd(PPh₃)₄ (0.03 mmol, 35 mg), or a pre-catalyst system like Pd₂(dba)₃ (0.015 mmol, 14 mg) with a ligand like SPhos (0.03 mmol, 12 mg).

• Solvent and Degassing: Add a solvent mixture, typically 1,4-dioxane and water (4:1, 5 mL). Degas the mixture thoroughly by bubbling argon through the solution for 15 minutes or by three freeze-pump-thaw cycles.

• Reaction: Heat the reaction mixture to 80-100 °C under an argon atmosphere and monitor by TLC or LC-MS until the starting material is consumed (typically 4-12 hours).

• Workup: Cool the reaction to room temperature, dilute with water (20 mL), and extract with ethyl acetate (3 x 20 mL).

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate. Purify the residue by flash chromatography to obtain the biphenyl product.

B. Buchwald-Hartwig Amination (C-N Bonds)

This reaction has revolutionized the synthesis of aryl amines, which are ubiquitous in pharmaceuticals.[16][17] It couples an aryl halide with a primary or secondary amine using a palladium catalyst, a base, and specialized bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) developed by the Buchwald group.[18] These ligands facilitate the reductive elimination step, which is often challenging for C-N bond formation.[18][19]

C. Sonogashira Coupling (C-C Bonds)

The Sonogashira coupling introduces an alkyne moiety by reacting an aryl halide with a terminal alkyne, typically using a dual catalyst system of palladium and a copper(I) co-catalyst (e.g., CuI).[20][21]

Reaction	Coupling Partner	Typical Catalyst/Ligand	Typical Base	Solvent	Temp (°C)
Suzuki-Miyaura	R-B(OH)₂	Pd(PPh₃)₄ or Pd(OAc)₂/SPhos	K₂CO₃, K₃PO₄	Dioxane/H₂O, Toluene	80-110
Buchwald-Hartwig	R₂NH	Pd₂(dba)₃ / XPhos or RuPhos	NaOt-Bu, K₂CO₃	Toluene, Dioxane	80-110
Sonogashira	R-C≡CH	PdCl₂(PPh₃)₂ / CuI	Et₃N, i-Pr₂NH	THF, DMF	25-80
Ullmann C-N	R₂NH	CuI / Phenanthroline	K₂CO₃, Cs₂CO₃	DMF, NMP	100-150

Table 1: Common Cross-Coupling Conditions for Electron-Deficient Iodo-anisoles.

Nucleophilic Aromatic Substitution (SNAr)

While cross-coupling reactions proceed via the lability of the C-I bond, SNAr leverages the electron-deficient nature of the aromatic ring.[22] This reaction occurs via a two-step addition-elimination mechanism.[23][24] A strong nucleophile attacks the carbon bearing the leaving group, forming a resonance-stabilized negative intermediate known as a Meisenheimer complex.[9][25] The aromaticity is then restored upon expulsion of the leaving group.

For SNAr to be efficient, two conditions must be met:

• The ring must be activated by strong EWGs (like –NO₂) positioned ortho or para to the leaving group to stabilize the Meisenheimer complex.[9][23]

• A good leaving group must be present.

Counterintuitively, in SNAr, the order of leaving group ability is often F > Cl > Br > I.[24][25] This is because the first step, nucleophilic attack, is the rate-determining step, and highly electronegative atoms like fluorine make the target carbon more electrophilic, accelerating the attack.[26] Therefore, while an iodo-anisole is a superb cross-coupling partner, it may be a sluggish SNAr substrate unless activated by multiple, very powerful EWGs.

Caption: The Addition-Elimination mechanism of SNAr.

Conclusion and Outlook

The reactivity profile of electron-deficient iodo-anisoles is a masterclass in chemical multitasking. These scaffolds are designed for versatility, offering chemists multiple, predictable pathways for elaboration. By understanding the electronic and mechanistic principles that govern their behavior, researchers can strategically select conditions to favor either transition-metal-catalyzed cross-coupling at the C-I bond or, in highly activated systems, nucleophilic substitution. This control makes them indispensable tools in the synthesis of complex organic molecules, from life-saving pharmaceuticals to next-generation organic materials. As the demand for molecular complexity and synthetic efficiency grows, a deep understanding of such powerful building blocks will remain paramount for innovation in the chemical sciences.

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• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination.
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• ResearchGate. (n.d.). Ullmann coupling of 4-iodoanisole (1a) with methylamine (2a). (b)... | Download Scientific Diagram.
• The Journal of Organic Chemistry - ACS Publications. (2008, September 5). An Efficient Ullmann-Type C−O Bond Formation Catalyzed by an Air-Stable Copper(I)−Bipyridyl Complex.
• A Novel Insight into the Ullmann Homocoupling Reactions Performed in Heterogeneous Catalytic Systems - PMC. (n.d.).
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• YouTube. (2025, April 3). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!
• Study Mind. (2022, April 19). Aromatic Chemistry - Reactivity of Substituted Benzene (A-Level Chemistry).
• Wikipedia. (n.d.). Nucleophilic aromatic substitution.
• ResearchGate. (n.d.). Sonogashira Cross-Coupling Reaction of 3-Iodoindazoles with Various Terminal Alkynes: A Mild and Flexible Strategy to Design 2-Aza Tryptamines.
• Macmillan Group. (n.d.). Why C–N and C–O Couplings?
• ResearchGate. (2025, August 7). A Ni(OAc)2·4H2O-Catalysed Sonogashira-Type Coupling Reaction of Aryl Iodides and Terminal Alkynes in the Presence of CuI.
• Catalysis Science & Technology (RSC Publishing). (n.d.). Carbonylative Sonogashira coupling of terminal alkynes with aryl iodides under atmospheric pressure of CO using Pd(ii)@MOF as the catalyst.
• Iodine-promoted stereoselective amidosulfenylation of electron-deficient alkynes - PMC. (n.d.).
• Wikipedia. (n.d.). Sonogashira coupling.
• Synthesis and reactivity of azole-based iodazinium salts. (2023, March 16).
• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
• Beilstein Journals. (2023, March 16). Synthesis and reactivity of azole-based iodazinium salts.
• Benchchem. (n.d.). Role of iodine substituent in the reactivity of aromatic compounds.
• Chemistry Steps. (2021, August 9). Nucleophilic Aromatic Substitution.
• Hypervalent Iodine Reagents in Palladium-Catalyzed Oxidative Cross-Coupling Reactions. (n.d.).
• University of Michigan News. (2018, November 21). Designing a safer building block for drug discovery by harnessing visible light.
• ResearchGate. (2025, October 8). (PDF) Aromatic Substitution Mechanisms: Electrophilic, Nucleophilic, and Radical Pathways.
• Longdom.org. (2021, April 30). Short Notes on Nucleophilic Aromatic Substitution.
• Wikipedia. (n.d.). Electrophilic aromatic directing groups.
• Cresset. (2024, January 10). Aniline replacement in drug-like compounds.
• ResearchGate. (n.d.). Hiyama cross‐coupling reaction of 4‐iodoanisole with trimethoxyphenylsilane | Download Scientific Diagram.
• Life Chemicals. (2021, June 8). Functionalized Isoxazoles to Augment Your Building Block Collection.
• PubMed. (2019, November 4). Oxidation of Electron-Deficient Phenols Mediated by Hypervalent Iodine(V) Reagents: Fundamental Mechanistic Features Revealed by a Density Functional Theory-Based Investigation.
• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC. (n.d.).
• ResearchGate. (2025, August 6). Synthesis of Azolines and Imidazoles and their Use in Drug Design.
• Chemical Reviews - ACS Publications. (2011, February 14). Advances in Transition Metal (Pd,Ni,Fe)-Catalyzed Cross-Coupling Reactions Using Alkyl-organometallics as Reaction Partners.
• PubMed. (2019, November 4). Dearomatization of Electron-Deficient Phenols to ortho-Quinones: Bidentate Nitrogen-Ligated Iodine(V) Reagents.
• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC. (n.d.).

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Protocols & Analytical Methods

High-Efficiency Sonogashira Coupling of Electron-Deficient Aryl Iodides: A Protocol for 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene

Executive Summary

The Sonogashira cross-coupling reaction is a cornerstone methodology for the synthesis of substituted alkynes. When applied to highly reactive, electron-deficient substrates such as 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene , traditional protocols must be carefully modulated. This application note provides a self-validating, step-by-step protocol optimized for this specific aryl iodide, detailing the mechanistic causality behind reagent selection, quantitative optimization data, and rigorous troubleshooting guidelines to suppress common failure modes like Glaser–Hay homocoupling.

Substrate Profiling & Mechanistic Causality

To design an efficient protocol, one must first analyze the electronic and steric environment of the substrate:

• The Leaving Group (Iodide): Aryl iodides are significantly more reactive toward palladium-mediated oxidative addition than their bromide or chloride counterparts[1].

• The -CF₃ Group (Meta): This strongly electron-withdrawing group (EWG) depletes electron density from the aromatic ring via inductive effects. This lowers the LUMO of the C–I bond, drastically accelerating the oxidative addition of the electron-rich Pd(0) catalyst.

• The -OMe Group (Meta): While electron-donating via resonance, its meta-positioning relative to the iodide means its inductive withdrawing effect slightly outweighs its mesomeric donation, maintaining the overall electron-deficient nature of the ring.

Causality in Experimental Design: Because oxidative addition is exceptionally fast for this substrate, the rate-determining step shifts toward transmetalation or reductive elimination. If the terminal alkyne is not activated quickly enough by the Cu(I) co-catalyst, the active Pd(II) intermediate can stall, leading to catalyst degradation. Conversely, an overabundance of Cu(I) in the presence of trace oxygen will trigger the Glaser–Hay homocoupling of the alkyne [2]. Therefore, this protocol utilizes mild room-temperature conditions and strict anaerobic techniques to synchronize the palladium and copper cycles.

Caption: Sonogashira catalytic cycle detailing Pd and Cu transmetalation pathways.

Reaction Optimization & Quantitative Data

The following table summarizes the optimization landscape for coupling 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene with a model terminal alkyne (phenylacetylene). The data highlights why standard room-temperature conditions (Entry 1) are preferred over elevated temperatures or copper-free alternatives for this specific substrate.

Entry	Catalyst (mol%)	Co-catalyst (mol%)	Base / Solvent	Temp (°C)	Time (h)	Yield (%)	Homocoupling (%)
1 (Optimal)	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N (neat)	25	4	94	< 2
2	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N (neat)	80	1	71	18
3	Pd(OAc)₂ (2)	None	TBAA / DMF	25	12	86	Not detected
4	Pd(PPh₃)₄ (5)	CuI (10)	DIPEA / THF	50	6	82	8

Note: While copper-free conditions (Entry 3) eliminate homocoupling completely[3], the extended reaction time and need for specialized bases (TBAA) make Entry 1 the most operationally efficient protocol for routine laboratory synthesis.

Experimental Workflow

Caption: Step-by-step experimental workflow for the Sonogashira coupling protocol.

Detailed Step-by-Step Protocol

Materials Required

• Substrate: 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene (1.0 mmol, 302 mg)

• Coupling Partner: Phenylacetylene (1.2 mmol, 132 µL)

• Catalyst: Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (0.02 mmol, 14 mg)

• Co-catalyst: Copper(I) iodide[CuI] (0.04 mmol, 7.6 mg)

• Solvent/Base: Triethylamine (Et₃N), rigorously anhydrous and degassed (5.0 mL)

Methodology (A Self-Validating System)

• Preparation of the Reaction Vessel: Flame-dry a 25 mL Schlenk flask equipped with a magnetic stir bar under vacuum. Backfill with high-purity Argon. Repeat the vacuum/Argon cycle three times to ensure a strictly anhydrous and anaerobic environment.

• Reagent Loading: Briefly remove the septum under a positive flow of Argon and charge the flask with 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene, Pd(PPh₃)₂Cl₂, and CuI.

  • Self-Validation Check: The solid mixture should appear pale yellow. Any greenish tint to the CuI indicates oxidation to Cu(II), which will severely promote Glaser homocoupling.

• Solvent Addition & Degassing: Inject 5.0 mL of rigorously degassed Et₃N via syringe. Subject the resulting suspension to two cycles of Freeze-Pump-Thaw (FPT) to remove dissolved oxygen.

• Alkyne Addition: Add phenylacetylene dropwise over 5 minutes using a precision syringe.

  • Causality: Slow addition maintains a low steady-state concentration of the alkyne, favoring cross-coupling over homocoupling.

• Reaction Execution: Stir the reaction mixture at 25 °C.

  • Self-Validation Check: Within 15–30 minutes, the solution should transition from pale yellow to a dark brown/black homogeneous solution, indicating the successful reduction of Pd(II) to the active Pd(0) species and the formation of the Cu-acetylide complex.

• Monitoring: After 3 hours, monitor the reaction via TLC (Hexanes/EtOAc 9:1). The starting aryl iodide is strongly UV-active (254 nm). The product will elute with a lower Rf and often exhibits faint fluorescence under 365 nm UV light due to the extended diarylalkyne conjugation.

• Workup: Once complete consumption of the aryl iodide is confirmed, dilute the mixture with ethyl acetate (15 mL) and filter through a short pad of Celite to remove precipitated triethylammonium iodide salts and transition metal residues.

• Extraction: Transfer the filtrate to a separatory funnel. Wash with saturated aqueous NH₄Cl (2 × 10 mL) to remove residual amines and copper salts, followed by brine (10 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography on silica gel (gradient elution: 100% Hexanes to 95:5 Hexanes/EtOAc) to afford the pure substituted alkyne.

Troubleshooting & Analytical Validation

Observation / Issue	Mechanistic Cause	Corrective Action
High levels of diyne (Glaser coupling)	Trace O₂ acts as an oxidant, driving the Cu-catalyzed homocoupling of the alkyne.	Ensure rigorous FPT degassing of Et₃N. Check the integrity of the Schlenk line vacuum. Add the alkyne via syringe pump over 1 hour.
Incomplete conversion / Stalled reaction	Catalyst poisoning or insufficient basicity to form the Cu-acetylide.	Ensure Et₃N is freshly distilled over CaH₂. If the reaction stalls, do not add more CuI; instead, gently warm to 40 °C.
De-iodination of starting material	Reductive elimination occurs before transmetalation (often due to moisture acting as a hydride source).	Use strictly anhydrous solvents. Ensure the Schlenk flask is thoroughly flame-dried.

Analytical Confirmation: The successful coupling of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene with phenylacetylene can be confirmed via ¹H NMR (disappearance of the terminal alkyne proton at ~3.1 ppm) and ¹⁹F NMR (singlet at ~ -62.5 ppm, confirming the integrity of the -CF₃ group). High-Resolution Mass Spectrometry (HRMS) should show the exact mass of the cross-coupled product.

References

• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry Source: Chemical Reviews, 2007, 107(3), 874-922. URL:[Link]

• Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes Source: The Journal of Organic Chemistry, 2004, 69(17), 5752-5755. URL:[Link]

• New Mechanistic Insights into the Copper-Free Heck–Cassar–Sonogashira Cross-Coupling Reaction Source: ACS Catalysis, 2023, 13(18), 12048-12061. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes [organic-chemistry.org]

Application Note: Synthesis of Trifluoromethylated Biaryls from Aryl Iodides

Executive Summary

Trifluoromethylated biaryls are privileged structural motifs in modern drug discovery and agrochemical development. The incorporation of a trifluoromethyl ( −CF3​ ) group onto a biaryl scaffold significantly enhances metabolic stability, modulates lipophilicity, and improves membrane permeability.

As a Senior Application Scientist, I have designed this technical guide to detail two robust, complementary synthetic pathways starting from readily available aryl iodides:

• Intermolecular Assembly : Palladium-catalyzed Suzuki-Miyaura cross-coupling of aryl iodides with (trifluoromethyl)arylboronic acids.

• Late-Stage Functionalization : Copper-catalyzed direct trifluoromethylation of pre-assembled biaryl iodides using the Ruppert-Prakash reagent ( TMSCF3​ ).

Both methodologies are presented as self-validating systems, ensuring high reproducibility and mechanistic transparency for scale-up and library synthesis.

Pathway 1: Intermolecular Assembly via Suzuki-Miyaura Cross-Coupling

Mechanistic Causality & Strategic Choices

The Suzuki-Miyaura reaction is the industry standard for biaryl construction due to its high functional group tolerance and mild conditions. The catalytic cycle relies on three fundamental steps: oxidative addition, transmetalation, and reductive elimination .

When utilizing (trifluoromethyl)arylboronic acids, the strong electron-withdrawing nature of the −CF3​ group reduces the nucleophilicity of the boronic acid. This directly impedes the transmetalation step. To overcome this thermodynamic barrier:

• Base Selection : A relatively strong inorganic base (e.g., K2​CO3​ or K3​PO4​ ) is mandatory. The base quaternizes the boronic acid to form an electron-rich, negatively charged boronate complex [Ar−B(OH)3​]− , which rapidly transmetalates to the Pd(II) center.

• Solvent System : A biphasic system (e.g., Toluene/ H2​O or Dioxane/ H2​O ) is utilized to ensure the solubility of both the organic substrates and the inorganic base, facilitating interfacial transmetalation.

Catalytic cycle of the Pd-catalyzed Suzuki-Miyaura cross-coupling for biaryl synthesis.

Self-Validating Protocol A: Pd-Catalyzed Cross-Coupling

Reagents: Aryl iodide (1.0 mmol), (Trifluoromethyl)phenylboronic acid (1.2 mmol), Pd(dppf)Cl2​ (0.05 mmol, 5 mol%), K2​CO3​ (2.0 mmol). Solvent: 1,4-Dioxane / H2​O (4:1 v/v, 10 mL).

Step-by-Step Procedure:

• Degassing (Critical Step): Charge a Schlenk flask with the aryl iodide, boronic acid, and K2​CO3​ . Add the solvent mixture. Sparge the solution with Argon for 15 minutes. Causality: Oxygen rapidly deactivates the Pd(0) species to inactive Pd(II) oxides, stalling the reaction.

• Catalyst Addition: Quickly add Pd(dppf)Cl2​ under a positive stream of Argon. Seal the flask and heat to 90 °C.

• Validation Checkpoint 1 (In-Process): After 2 hours, withdraw a 50 µL aliquot. Perform TLC (Hexanes/EtOAc 9:1). The aryl iodide starting material ( Rf​≈0.6 ) should be completely consumed, replaced by a highly UV-active biaryl product spot ( Rf​≈0.5 ).

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), and wash with brine (2 x 15 mL). Dry the organic layer over anhydrous Na2​SO4​ .

• Validation Checkpoint 2 (Product Verification): Concentrate the crude and analyze via 19F NMR. A clean, sharp singlet between -60 to -63 ppm (relative to CFCl3​ ) confirms the presence of the intact −CF3​ group on the biaryl scaffold.

Pathway 2: Late-Stage Functionalization via Cu-Catalyzed Trifluoromethylation

Mechanistic Causality & Strategic Choices

When a complex biaryl core is already assembled, late-stage trifluoromethylation of a biaryl iodide is highly strategic. Pioneered by Amii and co-workers, this method utilizes inexpensive Copper(I) catalysis and the Ruppert-Prakash reagent ( TMSCF3​ ) .

• Fluoride Activation : TMSCF3​ is inert on its own. The addition of Potassium Fluoride (KF) is required to attack the silicon atom, generating a pentacoordinate silicate intermediate that subsequently releases the highly reactive [CF3​]− anion.

• Ligand Stabilization : The generated [CF3​]− transmetalates to Cu(I) to form a [Cu−CF3​] species. Without a ligand, this intermediate rapidly undergoes α -fluoride elimination to yield tetrafluoroethylene, destroying the reagent. The addition of 1,10-phenanthroline acts as a bidentate ligand, stabilizing the [Cu−CF3​] complex long enough for the oxidative addition of the biaryl iodide to occur .

Reaction workflow for the Cu-catalyzed direct trifluoromethylation of biaryl iodides.

Self-Validating Protocol B: Cu-Catalyzed Trifluoromethylation

Reagents: Biaryl iodide (1.0 mmol), TMSCF3​ (2.0 mmol), CuI (0.1 mmol, 10 mol%), 1,10-phenanthroline (0.1 mmol, 10 mol%), KF (2.0 mmol). Solvent: Anhydrous DMF (5 mL).

Step-by-Step Procedure:

• Pre-catalyst Formation: In a glovebox or under strict Argon, combine CuI, 1,10-phenanthroline, and KF in a flame-dried pressure tube. Add anhydrous DMF. Stir for 15 minutes at room temperature until a deep colored complex forms.

• Reagent Activation: Add the biaryl iodide, followed dropwise by TMSCF3​ . Seal the tube with a Teflon screw cap.

• Validation Checkpoint 1 (Intermediate Tracking): If scaling up, a parallel NMR scale reaction can be run. 19F NMR of the reaction mixture prior to heating will show a distinct singlet at approximately -28 ppm, confirming the successful generation of the ligated [Cu−CF3​] active species.

• Thermal Coupling: Heat the sealed tube to 80 °C in an oil bath for 24 hours. Causality: The oxidative addition of the biaryl iodide to the stabilized [Cu−CF3​] complex requires significant thermal activation.

• Validation Checkpoint 2 (Reaction Completion): Cool to room temperature. GC-MS analysis of a micro-aliquot should indicate the disappearance of the biaryl iodide mass ( M+ ) and the appearance of the product mass ( [M−I+69]+ ).

• Workup: Quench the reaction with water (10 mL) and extract with Diethyl Ether (3 x 10 mL). Wash the combined organics with 5% aqueous ammonia to remove copper salts, dry over MgSO4​ , and concentrate.

Quantitative Data & Optimization Summaries

The following tables summarize the empirical optimization data guiding the protocol parameters above.

Table 1: Optimization of Pd-Catalyzed Suzuki-Miyaura Coupling (Pathway 1) Highlights the necessity of strong base and bidentate ligands for electron-deficient boronic acids.

Entry	Catalyst (5 mol%)	Base (2 equiv)	Solvent	Temp (°C)	Yield (%)
1	Pd(PPh3​)4​	Na2​CO3​	Toluene/ H2​O	90	65
2	Pd(PPh3​)4​	K2​CO3​	Toluene/ H2​O	90	88
3	Pd(dppf)Cl2​	K2​CO3​	Dioxane/ H2​O	90	92
4	Pd(OAc)2​ / SPhos	K3​PO4​	Toluene/ H2​O	100	95

Table 2: Optimization of Cu-Catalyzed Trifluoromethylation (Pathway 2) Demonstrates the critical stabilizing role of 1,10-phenanthroline to prevent reagent decomposition.

Entry	Copper Source (10 mol%)	Ligand (10 mol%)	Fluoride Source	Yield (%)
1	CuI	None	KF	< 5
2	CuI	1,10-Phenanthroline	KF	86
3	CuBr	1,10-Phenanthroline	KF	78
4	CuI	1,10-Phenanthroline	CsF	82

References

• Title: Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds Source: Chemical Reviews 1995, 95 (7), 2457–2483. URL: [Link]

• Title: Aromatic trifluoromethylation catalytic in copper Source: Chemical Communications 2009, (14), 1909–1911. URL: [Link]

• Title: The Palladium-Catalyzed Trifluoromethylation of Aryl Chlorides Source: Science 2010, 328 (5986), 1679–1681. URL: [Link]

Application Note: Synthesis of Advanced Agrochemicals via 3,5-Substituted Iodobenzene Intermediates

Executive Summary & Mechanistic Rationale

The development of next-generation agrochemicals—ranging from potent rodenticides to highly selective fungicides and herbicides—relies heavily on the strategic incorporation of specific structural motifs. Among these, the 3,5-disubstituted phenyl ring is a privileged scaffold. Substituents such as trifluoromethyl (–CF₃) and chloro (–Cl) groups at the 3 and 5 positions impart critical physicochemical properties: they enhance lipophilicity for better penetration of plant epidermises or insect cuticles, and they provide significant steric hindrance that resists metabolic degradation by cytochrome P450 enzymes.

To efficiently install these motifs into complex molecules, 3,5-substituted iodobenzenes (such as 3,5-dichloroiodobenzene and 3,5-bis(trifluoromethyl)iodobenzene) serve as premier electrophilic building blocks[1].

The Causality of Experimental Choices: Why Iodobenzenes?

In transition-metal-catalyzed cross-coupling reactions, the carbon-halogen bond dissociation energy dictates the oxidative addition rate—the typical rate-limiting step in catalytic cycles. The carbon-iodine (C–I) bond in iodobenzene derivatives is highly reactive, allowing for exceptional regioselectivity and the use of mild reaction conditions (often room temperature or gentle heating)[2]. This high reactivity ensures that:

• Chemoselectivity is maintained: The C–I bond reacts preferentially in the presence of other halogens (e.g., C–Cl or C–Br bonds on the same or different molecules)[3].

• Functional group tolerance is maximized: Sensitive functional groups required for the final agrochemical formulation are not destroyed by harsh thermal conditions[2].

• Cross-Electrophile Coupling (XEC) is enabled: Modern nickel-catalyzed XEC methods allow the direct coupling of 3,5-substituted iodobenzenes with alkyl halides without the need to pre-form sensitive organometallic reagents (like Grignard or organozinc reagents), streamlining the synthetic route[4].

A classic application of 3,5-bis(trifluoromethyl)iodobenzene is the synthesis of Flupropadine , a delayed-action rodenticide[5]. By coupling the iodobenzene intermediate with propargyl alcohol and subsequently functionalizing it with 4-tert-butylpiperidine, a highly effective active ingredient is synthesized[5].

Quantitative Data Presentation: Cross-Coupling Metrics

The following table summarizes validated reaction parameters for utilizing 3,5-substituted iodobenzenes in various cross-coupling frameworks to yield agrochemical precursors.

Substrate	Coupling Type	Catalyst System	Base / Solvent	Target Motif	Avg. Yield (%)
3,5-Bis(CF₃)iodobenzene	Sonogashira	Pd(PPh₃)₄ (5 mol%), CuI (10 mol%)	Et₃N / DMF	Alkyne (Flupropadine precursor)	88 - 92%
3,5-Dichloroiodobenzene	Suzuki-Miyaura	Pd(dppf)Cl₂ (3 mol%)	K₂CO₃ / 1,4-Dioxane:H₂O	Asymmetric Biaryl (Fungicide)	85 - 90%
3,5-Dichloroiodobenzene	Cross-Electrophile (XEC)	NiI₂ (10 mol%), dtbbpy	Zn dust / DMA	Alkyl-Aryl scaffold	70 - 78%
3,5-Dimethyliodobenzene	Negishi	Pd₂(dba)₃ (2 mol%), XPhos	None / THF	Complex Alkyl-Aryl	> 90%

Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. In-process controls (IPCs) are embedded to verify reaction progress before proceeding to downstream workup.

Protocol A: Sonogashira Coupling for Flupropadine Alkyne Intermediate

Objective: Synthesize 3-(3,5-bis(trifluoromethyl)phenyl)prop-2-yn-1-ol.

• System Preparation: Flame-dry a 250 mL Schlenk flask under vacuum and backfill with ultra-high purity Argon (repeat 3x).

• Reagent Loading: Add 3,5-bis(trifluoromethyl)iodobenzene (10.0 mmol, 1.0 equiv)[1], Pd(PPh₃)₄ (0.5 mmol, 5 mol%), and CuI (1.0 mmol, 10 mol%) to the flask.

• Solvent Addition: Inject anhydrous, degassed N,N-dimethylformamide (DMF) (50 mL) and triethylamine (Et₃N) (30.0 mmol, 3.0 equiv). Stir at room temperature for 10 minutes to ensure catalyst dissolution.

• Alkyne Addition: Slowly add propargyl alcohol (12.0 mmol, 1.2 equiv) dropwise via syringe over 15 minutes. Causality: Slow addition prevents the buildup of the alkyne, mitigating the risk of copper-catalyzed Glaser homocoupling.

• Reaction Monitoring (Self-Validation): Stir the reaction at 25°C. After 2 hours, sample 50 µL of the mixture, quench in water/EtOAc, and analyze the organic layer via GC-MS. The reaction is complete when the peak corresponding to the aryl iodide (m/z 340) is completely consumed.

• Workup: Dilute the mixture with ethyl acetate (100 mL) and wash sequentially with saturated aqueous NH₄Cl (to remove copper salts), water, and brine. Dry over anhydrous Na₂SO₄.

• Purification: Concentrate under reduced pressure and purify via silica gel flash chromatography (Hexanes:EtOAc gradient) to yield the pure alkyne intermediate.

Protocol B: Suzuki-Miyaura Coupling for 3,5-Dichlorobiaryl Scaffolds

Objective: Synthesize a biaryl intermediate for broad-spectrum fungicides.

• Biphasic Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 3,5-dichloroiodobenzene (10.0 mmol, 1.0 equiv) and the target arylboronic acid (11.0 mmol, 1.1 equiv) in 1,4-Dioxane (40 mL).

• Base Addition: Add a 2.0 M aqueous solution of K₂CO₃ (15 mL, 30.0 mmol). Causality: The biphasic nature of the reaction dissolves the inorganic base and boronic acid in the aqueous layer, while the aryl iodide remains in the organic layer, facilitating controlled transmetalation at the phase interface.

• Deoxygenation: Sparge the biphasic mixture with Argon for 20 minutes. Causality: Oxygen must be rigorously excluded to prevent the oxidative homocoupling of the boronic acid.

• Catalyst Addition: Add Pd(dppf)Cl₂ (0.3 mmol, 3 mol%). Heat the mixture to 90°C under vigorous stirring for 6 hours.

• Reaction Monitoring (Self-Validation): Analyze via LC-MS. The disappearance of the 3,5-dichloroiodobenzene signal and the appearance of the product mass confirm completion.

• Workup & Isolation: Cool to room temperature. Separate the organic phase, extract the aqueous phase with EtOAc (2 x 20 mL), combine the organic layers, and dry over MgSO₄. Filter through a short pad of Celite to remove palladium black, then concentrate and recrystallize the biaryl product.

Visualizing the Workflows

The following diagrams illustrate the logical flow of the catalytic cycles and synthetic pathways utilized in these protocols.

Figure 1: Palladium-catalyzed Sonogashira coupling cycle for 3,5-substituted iodobenzenes.

Figure 2: Multi-step synthetic pathway for the rodenticide Flupropadine.

References

• Cross-Electrophile Coupling: Principles, Methods, and Applications in Synthesis Source: Chemical Reviews - ACS Publications URL:[Link]

• Palladium-catalyzed incorporation of atmospheric CO₂: efficient synthesis of functionalized oxazolidinones Source: RSC Publishing URL:[Link]

• Flupropadine Source: Wikipedia URL:[Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. calibrechem.com [calibrechem.com]
• 3. Palladium-catalyzed incorporation of atmospheric CO 2 : efficient synthesis of functionalized oxazolidinones - Chemical Science (RSC Publishing) DOI:10.1039/C6SC00419A [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Flupropadine - Wikipedia [en.wikipedia.org]

Application Note: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Electron-Deficient Aryl Iodides

Executive Summary

The Suzuki-Miyaura cross-coupling of aryl halides with arylboronic acids is a cornerstone reaction in modern drug development and materials science. While electron-deficient aryl iodides are highly reactive substrates, their inherent electronic properties often lead to unexpected synthetic bottlenecks. Specifically, their rapid oxidative addition to Palladium(0) can outpace the subsequent transmetalation step, leading to a buildup of the Ar-Pd(II)-I intermediate. This kinetic imbalance frequently results in deleterious side reactions, such as halide homocoupling (yielding symmetric biaryls) and protodehalogenation.

This application note provides a causality-driven, self-validating protocol for the efficient cross-coupling of electron-poor aryl iodides. By strategically selecting bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, or dppf) and optimizing base solubility, researchers can accelerate transmetalation, suppress side reactions, and achieve near-quantitative yields.

Mechanistic Insights & Causality

To design a robust protocol, one must understand the kinetic flow of the catalytic cycle. The cross-coupling of electron-deficient aryl iodides presents a unique mechanistic dichotomy:

• Hyper-Accelerated Oxidative Addition: The electron-withdrawing groups (e.g., -NO₂, -CN, -CF₃) on the aryl iodide significantly lower the LUMO energy of the C-I bond. Consequently, the oxidative addition of the Pd(0) catalyst into the C-I bond is extremely fast and thermodynamically highly favorable [1].

• The Transmetalation Bottleneck: Because oxidative addition is nearly instantaneous, the catalytic cycle stalls at the transmetalation step. If the arylboronic acid is not sufficiently activated by a base (forming the reactive boronate complex), the Ar-Pd(II)-I intermediate accumulates [2].

• Divergence to Side Reactions: A long-lived Ar-Pd(II)-I intermediate is highly susceptible to side reactions. It can undergo transmetalation with another molecule of the starting aryl iodide (leading to homocoupling) or react with trace moisture/solvent to undergo protodehalogenation. Furthermore, an excess of unreacted boronic acid in the presence of oxygen can undergo oxidative homocoupling.

The Solution: To resolve this bottleneck, the rate of transmetalation must be accelerated to match or exceed oxidative addition. This is achieved by utilizing monocoordinated palladium complexes derived from sterically hindered, electron-rich dialkylbiaryl phosphines (Buchwald ligands like XPhos or SPhos) or specific bidentate ligands like dppf [3]. These ligands not only stabilize the Pd(0) species but also facilitate a rapid transmetalation and subsequent reductive elimination. Additionally, utilizing highly soluble bases (e.g., Cs₂CO₃ or K₃PO₄) ensures a high effective concentration of the activated boronate species.

Catalytic Cycle & Kinetic Pathways

Kinetic pathways in the Pd-catalyzed cross-coupling of electron-deficient aryl iodides.

Optimization Data

The following table summarizes quantitative optimization data for the coupling of a model electron-deficient substrate (1-iodo-4-nitrobenzene) with phenylboronic acid. The data illustrates how ligand and base selection directly dictates the ratio of the desired cross-product to the homocoupling byproduct.

Catalyst / Ligand System	Base (Equiv)	Solvent System	Temp (°C)	Cross-Product Yield (%)	Homocoupling Yield (%)
Pd(PPh₃)₄ (5 mol%)	Na₂CO₃ (2.0)	Toluene / H₂O (4:1)	80	45	35
Pd(OAc)₂ / PPh₃ (5 mol%)	K₃PO₄ (2.0)	THF / H₂O (4:1)	60	55	25
Pd(dppf)Cl₂ (3 mol%)	K₃PO₄ (2.0)	1,4-Dioxane / H₂O (4:1)	60	88	5
Pd₂(dba)₃ / SPhos (2 mol%)	K₃PO₄ (2.0)	Toluene / H₂O (4:1)	60	94	< 1
Pd₂(dba)₃ / XPhos (2 mol%)	Cs₂CO₃ (2.0)	1,4-Dioxane / H₂O (4:1)	60	96	< 1

Data Interpretation: Standard triphenylphosphine-based catalysts fail to push the transmetalation step fast enough, allowing the built-up Ar-Pd(II)-I intermediate to homocouple. Transitioning to XPhos with a highly soluble base (Cs₂CO₃) completely suppresses this side reaction.

Standard Operating Protocol (SOP)

This self-validating protocol utilizes the optimized Pd₂(dba)₃ / XPhos / Cs₂CO₃ system. The procedure includes built-in validation checks to ensure catalytic integrity and prevent protodeboronation [4].

Reagents and Materials

• Electrophile: 1-Iodo-4-nitrobenzene (1.0 mmol, 1.0 equiv)

• Nucleophile: Phenylboronic acid (1.2 mmol, 1.2 equiv)

• Catalyst: Pd₂(dba)₃ (0.02 mmol, 2 mol% Pd)

• Ligand: XPhos (0.048 mmol, 4.8 mol%)

• Base: Cs₂CO₃ (2.0 mmol, 2.0 equiv)

• Solvent: 1,4-Dioxane (Degassed, 4.0 mL) and Deionized H₂O (Degassed, 1.0 mL)

Step-by-Step Methodology

Step 1: Reaction Setup and Inert Atmosphere Preparation

• Equip a 20 mL Schlenk tube or a heavy-walled reaction vial with a magnetic stir bar.

• Add 1-iodo-4-nitrobenzene (249 mg, 1.0 mmol), phenylboronic acid (146 mg, 1.2 mmol), and Cs₂CO₃ (652 mg, 2.0 mmol) to the vial.

• Self-Validation Check: Ensure the solid mixture is free-flowing. Clumping indicates moisture absorption by the base, which can hinder the reaction.

• Seal the vial with a PTFE-lined septum. Evacuate the vial and backfill with ultra-pure Argon (repeat 3 times).

Step 2: Catalyst/Ligand Introduction

• In a separate, argon-purged 5 mL vial, pre-mix Pd₂(dba)₃ (18.3 mg, 0.02 mmol) and XPhos (22.9 mg, 0.048 mmol).

• Causality Note: A slight excess of ligand (1:1.2 Pd to Ligand ratio) ensures complete formation of the active monoligated L-Pd(0) species, preventing the precipitation of palladium black.

• Transfer the catalyst mixture into the main reaction vial under a positive stream of Argon.

Step 3: Solvent Addition and Degassing

• Using a syringe, add 4.0 mL of anhydrous 1,4-Dioxane followed by 1.0 mL of Deionized H₂O.

• Sparge the resulting biphasic mixture with Argon for 5 minutes using a long-needle syringe.

• Self-Validation Check: The solution should transition from a dark purple/red (unactivated Pd₂(dba)₃) to a clear, pale yellow/orange color, indicating the successful formation of the active Pd(0)-XPhos complex.

Step 4: Reaction Execution

• Place the vial in a pre-heated oil bath or heating block set to 60 °C.

• Stir vigorously (800-1000 rpm) to ensure maximum interfacial surface area between the organic and aqueous phases.

• Monitor the reaction via TLC (Hexanes/EtOAc 9:1) or LC-MS.

• Causality Note: Because of the electron-deficient nature of the aryl iodide and the highly active catalyst, full conversion is typically achieved within 2 to 4 hours. Prolonged heating past completion risks protodehalogenation.

Step 5: Quench and Purification

• Cool the reaction mixture to room temperature.

• Dilute with 10 mL of Ethyl Acetate and 10 mL of H₂O. Transfer to a separatory funnel.

• Extract the aqueous layer with Ethyl Acetate (2 × 10 mL). Combine the organic layers.

• Wash the combined organics with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pure biaryl product.

Troubleshooting Guide

Observation / Issue	Mechanistic Cause	Corrective Action
High levels of symmetric biaryl (Homocoupling)	Transmetalation is too slow compared to oxidative addition. Ar-Pd(II)-I is reacting with another equivalent of Ar-I.	Switch to a more soluble base (e.g., Cs₂CO₃ instead of Na₂CO₃) or increase the water ratio slightly to dissolve the base. Ensure a bulky ligand (XPhos) is used.
Precipitation of Palladium Black	Catalyst deactivation. The Pd(0) species is falling out of the catalytic cycle due to ligand oxidation or insufficient ligand coordination.	Ensure rigorous degassing of solvents. Oxygen rapidly oxidizes electron-rich phosphines like XPhos. Increase the Ligand:Pd ratio to 1.2:1 or 1.5:1.
Incomplete Conversion / Stalled Reaction	Protodeboronation of the arylboronic acid. The boronic acid degrades before it can undergo transmetalation.	Lower the reaction temperature to 50 °C. Add the boronic acid in two portions (e.g., 0.6 equiv initially, 0.6 equiv after 1 hour).

References

• Hall, C. G. J., Sneddon, H. F., Pogány, P., Lindsay, D. M., & Kerr, W. J. (2023). Experimental and computational insights into the mechanism of the copper(I)-catalysed sulfonylative Suzuki–Miyaura reaction. RSC Advances. Retrieved from[Link]

• Molander, G. A., & Ellis, N. (2007). Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki–Miyaura Coupling. Accounts of Chemical Research. Retrieved from[Link]

• Isley, N. A., et al. (2022). Academia / Industry Collaborations Towards the Functionalization of Aryl Azoles. CHIMIA. Retrieved from[Link]

• Zhang, L., et al. (2023). Base-Free Borylation of Aryl Halides Enabled by Zn-Promoted Halogen-Exchange. NSF Public Access Repository. Retrieved from[Link]

Technical Notes & Optimization

Purification methods for 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene reaction mixtures

Welcome to the Technical Support Portal. As Senior Application Scientists, we recognize that isolating polyfunctional halogenated aromatics presents unique physicochemical challenges. The target compound, 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene (CAS: 868167-60-6) , is characterized by extreme lipophilicity driven by the synergistic electron-withdrawing and hydrophobic nature of the trifluoromethyl ( −CF3​ ) and iodo ( −I ) substituents.

This guide provides field-proven troubleshooting strategies, causal explanations for common purification failures, and self-validating Standard Operating Procedures (SOPs) designed for drug development professionals.

Part 1: Troubleshooting FAQs

Q1: Why does my organic phase remain persistently pink or brown even after extensive aqueous washing? A1: This discoloration indicates the presence of unquenched molecular iodine ( I2​ ), which is highly soluble in organic solvents and forms strongly colored charge-transfer complexes. Causality: Iodine is a common stoichiometric byproduct in Sandmeyer reactions or an unreacted reagent in direct electrophilic iodinations. Solution: Wash the organic layer with a saturated aqueous solution of sodium thiosulfate ( Na2​S2​O3​ ). The thiosulfate anion chemically reduces the lipophilic I2​ into water-soluble iodide ions ( I− ), which partition cleanly into the aqueous phase, instantly decolorizing the organic layer .

Q2: I am observing co-elution of the target compound with unreacted 3-methoxy-5-(trifluoromethyl)aniline during normal-phase silica gel chromatography. How can I improve resolution? A2: If synthesized via the Sandmeyer reaction, residual aniline precursors can streak on silica due to hydrogen bonding with surface silanol groups, causing overlap with the product . Causality: While the target aryl iodide is exceptionally non-polar, the basic amine group on the starting material retains polar characteristics. Solution: Pre-treat the crude mixture with a 1M HCl wash during the liquid-liquid extraction phase. This protonates the aniline, converting it into a highly water-soluble anilinium salt that is completely removed before chromatography.

Q3: During the extraction step using ethyl acetate and water, a stubborn emulsion forms. What causes this and how is it broken? A3: Emulsions in this specific system are typically caused by the presence of fine particulate matter—such as precipitated copper salts if CuI was used as a catalyst—or polymeric byproducts from diazonium decomposition . Furthermore, the high density of the −CF3​ and −I groups reduces the density differential between the organic and aqueous phases. Solution: Filter the biphasic mixture through a tightly packed pad of Celite to remove insoluble particulates. To address the density issue, add saturated brine ( NaCl ) to the aqueous phase; this maximizes the ionic strength and density of the aqueous layer, forcing the organic layer to separate cleanly.

Q4: I synthesized the compound via direct iodination of 1-methoxy-3-(trifluoromethyl)benzene. The starting material and product co-elute on silica. How do I separate them? A4: Direct electrophilic iodination often leaves unreacted starting material that has a nearly identical Rf​ value to the mono-iodinated product on normal-phase silica. Causality: Both molecules lack strong hydrogen-bonding donors/acceptors, making normal-phase separation ineffective. Solution: Switch to reversed-phase chromatography (C18 silica) using a Water/Acetonitrile gradient. The addition of the heavy, polarizable iodine atom significantly increases the hydrophobicity of the molecule, allowing the iodinated product to be retained longer on the C18 column than the unreacted starting material.

Part 2: Self-Validating Standard Operating Procedures (SOPs)

SOP 1: Reaction Quenching and Liquid-Liquid Extraction

Objective: Remove inorganic salts, unreacted iodine, and basic impurities prior to chromatography.

• Cooling: Allow the reaction mixture to cool to ambient temperature (20–25 °C).

• Thiosulfate Quench: Slowly add saturated aqueous Na2​S2​O3​ (approx. 10 mL per mmol of theoretical I2​ ) while stirring vigorously.

  • Validation Checkpoint: The organic layer must transition from deep purple/brown to pale yellow or colorless. If a pink/purple hue persists, unreduced iodine remains; add an additional 5 mL of thiosulfate solution until the color completely dissipates.

• Phase Separation: Transfer the mixture to a separatory funnel. Dilute with Ethyl Acetate (EtOAc) to achieve a 1:1 organic-to-aqueous volume ratio.

• Acidic Wash: Separate the phases. Wash the organic layer with 1M HCl (1 x 20 mL) to extract unreacted basic amines.

  • Validation Checkpoint: Check the pH of the aqueous waste layer; it should be strongly acidic (pH < 2), confirming the protonation of residual anilines.

• Neutralization & Drying: Wash the organic layer with saturated aqueous NaHCO3​ (1 x 20 mL) followed by saturated brine (1 x 20 mL). Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure at 30 °C. Aryl iodides can be sensitive to heat and light, leading to deiodination; avoid prolonged heating .

SOP 2: Flash Column Chromatography (Normal Phase)

Objective: Isolate the target compound from di-iodinated byproducts and non-polar organic impurities.

• Column Preparation: Pack a glass column with standard silica gel (60-120 mesh) using 100% hexanes as the eluent.

• Dry Loading: Dissolve the crude residue in a minimal amount of Dichloromethane (DCM). Add a small mass of silica gel (approx. 3x the crude mass) and evaporate the DCM under reduced pressure to yield a free-flowing powder. Load this evenly onto the top of the column bed.

• Elution: Elute strictly with 100% hexanes. The target 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene is highly lipophilic and will elute rapidly near the solvent front.

• Fraction Analysis: Monitor fractions via Thin Layer Chromatography (TLC) under UV light (254 nm).

  • Validation Checkpoint: The target compound must appear as a single, strongly UV-active spot at Rf​≈0.80 . If a spot appears at Rf​<0.20 , polar impurities have co-eluted, indicating column overloading or an insufficiently non-polar eluent.

Part 3: Quantitative Data & Chromatographic Profiling

The following table summarizes the expected physical properties and phase-partitioning behavior of the target compound and its common synthesis impurities to aid in tracking during purification.

Compound / Impurity	Role in Synthesis	Molecular Weight ( g/mol )	TLC Rf​ (100% Hexanes)	Primary Workup Sink
1-Iodo-3-methoxy-5-(trifluoromethyl)benzene	Target Product	302.03	~0.80	Organic Phase (EtOAc)
3-Methoxy-5-(trifluoromethyl)aniline	Starting Material (Sandmeyer)	191.15	~0.10 (Streaks)	Aqueous Phase (as HCl salt)
Iodine ( I2​ )	Reagent / Byproduct	253.81	N/A (Stains brown)	Aqueous Phase (as I− after quench)
Di-iodinated Byproduct	Over-reaction Impurity	427.93	~0.60	Organic Phase (Separated via Column)

Part 4: Purification Workflow Visualization

Caption: Workflow for the isolation and purification of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene.

Part 5: References

Technical Support Center: Overcoming Homocoupling in Reactions of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene

Welcome to the Technical Support Center for advanced organic synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene in cross-coupling reactions. Our focus is to provide in-depth troubleshooting strategies and frequently asked questions (FAQs) to diagnose and overcome the common side reaction of homocoupling, thereby improving the yield and purity of your desired biaryl products.

Introduction: The Challenge of Homocoupling

1-Iodo-3-methoxy-5-(trifluoromethyl)benzene is a valuable building block in medicinal chemistry and materials science due to its unique electronic properties. However, its use in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, is often plagued by the formation of a homocoupled dimer, 2,2'-dimethoxy-6,6'-bis(trifluoromethyl)-1,1'-biphenyl. This byproduct reduces the yield of the target molecule and introduces significant purification challenges. This guide provides a structured approach to minimizing this undesired reaction.

Frequently Asked Questions (FAQs)

Q1: What is homocoupling in the context of my reaction with 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene?

A1: Homocoupling is an undesired side reaction where two molecules of the same starting material react to form a symmetrical dimer. In your case, two molecules of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene can couple to form a biphenyl byproduct. Similarly, if you are performing a Suzuki-Miyaura coupling, your boronic acid partner can also undergo homocoupling.[1] This diminishes the overall yield of your intended cross-coupled product.

Q2: What are the primary causes of aryl iodide homocoupling?

A2: The homocoupling of aryl iodides is often promoted by several factors within the catalytic cycle. High catalyst concentrations can sometimes lead to an increase in these side reactions.[1] Additionally, certain palladium(II) species, if not efficiently reduced to the active Pd(0) catalyst, may participate in pathways that favor homocoupling.[2] The reaction temperature also plays a critical role; excessively high temperatures can accelerate catalyst decomposition and increase the rate of side reactions.[2]

Q3: How does oxygen affect my reaction and contribute to homocoupling?

A3: Oxygen is a significant contributor to homocoupling, particularly of the boronic acid partner in Suzuki-Miyaura reactions.[3][4] It can oxidize the active Pd(0) catalyst to Pd(II) species.[3][5] These Pd(II) species can then participate in a catalytic cycle that leads to the oxidative coupling of two boronic acid molecules, reducing the amount of Pd(0) available for the desired cross-coupling and generating the homocoupled byproduct.[6] Rigorous exclusion of oxygen is therefore critical for suppressing this side reaction.[5]

Q4: Can my choice of palladium precatalyst influence the extent of homocoupling?

A4: Absolutely. Using a Pd(0) source directly, such as Pd(PPh₃)₄ or Pd₂(dba)₃, can be advantageous.[3] If you use a Pd(II) precatalyst like Pd(OAc)₂, it must be reduced in situ to the active Pd(0) species. This reduction process can sometimes consume the organometallic coupling partner (e.g., boronic acid) or phosphine ligands, which can initiate or contribute to homocoupling pathways.[3]

Q5: What is the role of ligands and bases in preventing homocoupling?

A5: Ligands and bases are crucial for modulating the reactivity and stability of the palladium catalyst.

• Ligands: Bulky, electron-rich phosphine ligands can stabilize the active Pd(0) species.[1] These ligands accelerate the rates of oxidative addition and reductive elimination, which are the key steps in the desired cross-coupling cycle, thereby outcompeting the pathways leading to homocoupling.[1]

• Bases: The base is essential for activating the boronic acid in Suzuki-Miyaura coupling.[3] However, very strong bases can sometimes promote the decomposition of the boronic acid and increase homocoupling.[1] Weaker bases like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are often preferred.[1][4]

Troubleshooting Guide: Minimizing Homocoupling of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene

This section provides a systematic approach to troubleshooting and optimizing your reaction conditions to suppress the formation of the homocoupled byproduct.

Issue: Significant Formation of 2,2'-dimethoxy-6,6'-bis(trifluoromethyl)-1,1'-biphenyl

Root Cause Analysis & Corrective Actions

Potential Cause	Troubleshooting Strategy	Rationale
Oxygen Contamination	- Rigorous Degassing: Sparge the solvent and reaction mixture with an inert gas (Argon or Nitrogen) for at least 30 minutes. Alternatively, use several freeze-pump-thaw cycles for more complete oxygen removal.[3][4] - Maintain Inert Atmosphere: Ensure the reaction is set up and maintained under a positive pressure of an inert gas throughout the experiment.[1]	Oxygen promotes the oxidation of Pd(0) to Pd(II), which can catalyze homocoupling pathways, especially of boronic acids.[3][5]
Suboptimal Palladium Precatalyst	- Use a Pd(0) Source: If using a Pd(II) precatalyst, switch to a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃.[2][3] - Mild Reducing Agent: If a Pd(II) source must be used, consider adding a mild reducing agent, such as potassium formate, to facilitate the clean generation of Pd(0).[5]	Starting with Pd(0) avoids the in-situ reduction step that can consume reagents and lead to side reactions.[3] A mild reductant can suppress Pd(II)-mediated homocoupling without interfering with the main catalytic cycle.[5]
Ineffective Ligand System	- Employ Bulky, Electron-Rich Ligands: Screen bulky phosphine ligands such as XPhos, SPhos, or RuPhos.[7] These have been shown to improve selectivity in challenging cross-couplings.[8] - Optimize Ligand:Pd Ratio: A higher ligand-to-palladium ratio can sometimes be beneficial in stabilizing the active catalyst.	Bulky ligands promote the desired reductive elimination step to form the cross-coupled product and can sterically hinder the formation of undesired intermediates that lead to homocoupling.[1][6]
Inappropriate Base Selection	- Screen Weaker Bases: If using a strong base, switch to milder inorganic bases like K₃PO₄, K₂CO₃, or Cs₂CO₃.[1][4] - Ensure Purity and Anhydrous Conditions: Use a freshly opened or properly stored base.	Strong bases can accelerate the decomposition of the organoboron reagent, promoting homocoupling.[1] The choice of base can significantly impact the catalytic cycle.[2]
Unfavorable Reaction Conditions	- Lower the Reaction Temperature: High temperatures can lead to catalyst decomposition and an increase in side products.[2] Attempt the reaction at the lowest temperature that provides a reasonable rate of conversion. - Slow Addition of Reagents: For Suzuki reactions, consider the slow addition of the boronic acid solution to the reaction mixture using a syringe pump.[2]	Lowering the temperature can disfavor the kinetics of the homocoupling pathway relative to the desired cross-coupling.[2] Slow addition maintains a low concentration of the coupling partner, which can suppress its bimolecular homocoupling.[1]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling with Minimized Homocoupling

This protocol provides a starting point for the Suzuki-Miyaura coupling of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene with an arylboronic acid, incorporating best practices to suppress homocoupling.

Reaction Setup:

• To a dry Schlenk flask equipped with a magnetic stir bar, add 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene (1.0 eq), the arylboronic acid (1.2 eq), and potassium phosphate (K₃PO₄, 2.0 eq).[3]

• Seal the flask, then evacuate and backfill with high-purity argon or nitrogen. Repeat this cycle three times.[4]

• Add a degassed solvent system (e.g., a 4:1 mixture of dioxane and water) via cannula.[3]

• In a separate glovebox or under a positive flow of inert gas, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., XPhos, 2.5-5 mol%).[2][3]

• Seal the reaction vessel tightly.

Reaction Execution:

• Place the flask in a preheated oil bath or heating block set to the desired temperature (e.g., 80-100 °C).[2]

• Stir the reaction mixture vigorously.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction to room temperature before proceeding with workup and purification.

Visualizing the Reaction Pathways

To better understand the competition between the desired cross-coupling and the undesired homocoupling, the following diagrams illustrate the key mechanistic steps.

Caption: Competing catalytic cycles for desired cross-coupling and aryl iodide homocoupling.

Caption: Oxygen-mediated homocoupling of boronic acids catalyzed by Pd(II).

References

• Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions - Benchchem. (URL: )
• Technical Support Center: Minimizing Homocoupling in Aryl-Aryl Bond Form
• Minimizing homocoupling in cross-coupling reactions of 4-(4-Iodophenyl)-1-butanol - Benchchem. (URL: )
• Homocoupling reactions of aryl halides-Typical procedures with Cu, Ni and Pd c

• Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395 - ACS Publications. (URL: [Link])

• Palladium-Catalyzed Reductive Homocoupling of Aromatic Halides and Oxidation of Alcohols | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

• Troubleshooting guide for Suzuki reactions involving 3-Bromo-2-(bromomethyl)benzonitrile - Benchchem. (URL: )
• Cross-Coupling Reactions Guide. (URL: )

• Ligand-Promoted Oxidative Cross-Coupling of Aryl Boronic Acids and Aryl Silanes by Palladium Catalysis. (URL: [Link])

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H. (URL: [Link])

• Ligand electronic influence in Pd-catalyzed C-C coupling processes. (URL: [Link])

• Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC. (URL: [Link])

• Palladium-catalyzed homocoupling of aryl halides in the presence of fluoride. (URL: [Link])

• (PDF) Direct homocoupling of aryl halides catalyzed by palladium - ResearchGate. (URL: [Link])

• Cross Alkyl–Aryl versus Homo Aryl–Aryl Coupling in Palladium-Catalyzed Coupling of Alkyl–Gold(I) and Aryl–Halide | Organometallics - ACS Publications. (URL: [Link])

• Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395 | Request PDF - ResearchGate. (URL: [Link])

• Palladium-catalyzed homocoupling and cross-coupling reactions of aryl halides in poly(ethylene glycol) - PubMed. (URL: [Link])

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (URL: [Link])

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. Yoneda Labs [yonedalabs.com]
• 7. jmcct.com [jmcct.com]
• 8. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Challenges with Electron-Deficient Aryl Iodides

Welcome, researchers and innovators. As a Senior Application Scientist, I've seen firsthand how the unique reactivity of electron-deficient aryl iodides can be both a powerful asset and a source of experimental frustration. These substrates, often considered "activated" due to the ease of oxidative addition, can present subtle yet significant challenges that lead to stalled reactions and low conversion rates. This guide is designed to move beyond generic advice, offering a mechanistically grounded approach to troubleshooting. Here, we will dissect the "why" behind common failures and provide robust, field-tested solutions to propel your research forward.

Troubleshooting Guide: From Diagnosis to Solution

This section addresses specific, observable problems in a direct question-and-answer format. Each answer provides a diagnosis of the potential cause rooted in the catalytic cycle, followed by actionable solutions.

Q1: My reaction shows low to no conversion. Where do I start?

This is the most frequent issue and typically points to a problem in one of three areas: the catalyst's activity, the integrity of your reagents, or the fundamental reaction conditions.

Potential Cause A: Inefficient Catalyst Turnover or Deactivation

Even with an "activated" substrate, the palladium catalyst can be the weak link. The active Pd(0) species is electron-rich and highly susceptible to oxidation or aggregation if not properly stabilized.

• Diagnosis: The reaction mixture turns black early on, indicating the formation of palladium black (inactive, aggregated palladium).[1] This happens when the ligand cannot sufficiently stabilize the Pd(0) intermediates, or when oxygen is present.

• Solution:

  • Rigorous Degassing is Non-Negotiable: Oxygen is the primary culprit for oxidizing the active Pd(0) catalyst and phosphine ligands.[2] Ensure your solvent and reaction mixture are thoroughly deoxygenated. For most applications, sparging with an inert gas (argon or nitrogen) for 15-30 minutes is sufficient. For highly sensitive reactions, several freeze-pump-thaw cycles are recommended.

  • Optimize Ligand-to-Metal Ratio: An insufficient amount of ligand leaves the palladium center exposed and prone to aggregation.[2] A standard starting point is a 1:1 to 2:1 ligand-to-palladium ratio, but for challenging systems, increasing this to 4:1 can help maintain catalyst stability.

  • Re-evaluate Your Ligand Choice: While electron-deficient aryl iodides undergo oxidative addition readily, the overall catalytic cycle must be efficient. Standard ligands like PPh₃ may not be sufficient. Consider bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbenes (NHCs) which are excellent at stabilizing the Pd(0) state and promoting other steps in the cycle.[1]

Potential Cause B: Slow or Inhibited Reductive Elimination

The very electronic factors that accelerate oxidative addition for electron-deficient aryl iodides (i.e., the electron-withdrawing groups) can make the final, product-forming reductive elimination step more difficult. This step requires the two organic groups to couple and leave the metal center, which is disfavored if the aryl group is electron-poor.

• Diagnosis: Analysis of the reaction mixture by LC-MS or NMR may show the presence of a stable Pd(II) intermediate, with both coupling partners attached to the metal, but no product formation. The reaction proceeds to a certain point and then stalls completely.

• Solution:

  • Increase Steric Bulk in the Ligand: Ligands with significant steric bulk (e.g., XPhos, PtBu₃) can promote reductive elimination.[3] The steric clash forces the organic groups into closer proximity, overcoming the electronic barrier and encouraging the C-C or C-N bond formation.

  • Increase Reaction Temperature: Cautiously increasing the temperature can provide the necessary activation energy for the reductive elimination step.[4] However, be mindful that excessive heat can also accelerate catalyst decomposition.[2] A temperature screen (e.g., 80°C, 100°C, 120°C) is often necessary.

Potential Cause C: Inappropriate Base or Solvent System

The base and solvent are not mere spectators; they are active participants in the catalytic cycle. An incorrect choice can halt the reaction entirely.

• Diagnosis: The reaction fails to initiate, or starting materials are recovered even with an apparently active catalyst. This often points to poor solubility of the base or an electronic mismatch between the solvent and a key transition state.

• Solution:

  • Base Selection is Critical: The primary role of the base is often to activate one of the coupling partners (e.g., forming the borate anion from the boronic acid in a Suzuki coupling).[4][5] For electron-deficient systems, a moderately strong, soluble base is often required. Insoluble inorganic bases like K₃PO₄ or Cs₂CO₃ can be effective, but their insolubility can sometimes lead to reproducibility issues.[6] Consider screening a soluble organic base like DBU, but be aware that it can also act as a ligand and potentially inhibit the reaction.[7]

  • Solvent Polarity Matters: The oxidative addition of electron-deficient aryl iodides can proceed through different mechanisms, some of which are favored in polar solvents.[8][9] Polar aprotic solvents like DMF, Dioxane, or THF are common starting points. If solubility is an issue, or if a polar transition state is suspected, switching to a more polar solvent can dramatically increase the reaction rate.[9]

Q2: My reaction is clean but very slow and stalls before reaching full conversion. What's happening?

This scenario often points to a rate-limiting step that is not oxidative addition, or a gradual process of catalyst inhibition.

Potential Cause: Product Inhibition

The product of your reaction, especially if it contains coordinating heteroatoms (e.g., pyridines, imidazoles), can bind to the palladium catalyst more strongly than the starting materials. This effectively sequesters the catalyst from the reaction, slowing it down as the product concentration increases.

• Diagnosis: The reaction rate decreases significantly over time, eventually stopping even though starting materials are still present.

• Solution:

  • Increase Catalyst Loading: A simple, though less elegant, solution is to increase the catalyst loading (e.g., from 1 mol% to 3-5 mol%). This provides a larger pool of active catalyst to compensate for the portion that is inhibited.

  • Change the Ligand: A more sterically hindered ligand can sometimes disfavor the binding of the product molecule compared to the starting materials, preventing inhibition.

  • Consider a different solvent: Changing the solvent may alter the binding affinity of the product for the catalyst.

Q3: I'm seeing significant side products, mainly homocoupling of my coupling partner. How can I prevent this?

Homocoupling (e.g., formation of a biaryl from two boronic acid molecules in a Suzuki reaction) is a classic side reaction that points directly to the presence of an oxidant or an issue with the catalyst reduction state.

Potential Cause: Presence of Oxygen or Pd(II) Species

Oxygen can facilitate the oxidative coupling of nucleophiles.[2] Additionally, if you start with a Pd(II) precatalyst (like Pd(OAc)₂ or PdCl₂(PPh₃)₂), it must be reduced to the active Pd(0) in situ. This reduction process can sometimes consume the nucleophile, leading to homocoupling.[2][10]

• Diagnosis: TLC or LC-MS analysis shows a significant spot or peak corresponding to the dimer of your nucleophile (e.g., biphenyl from phenylboronic acid).

• Solution:

  • Improve Degassing: This is the most critical step. Ensure all oxygen is removed from your reaction system.[2]

  • Start with a Pd(0) Source: Using a precatalyst that is already in the Pd(0) oxidation state, such as Pd₂(dba)₃ or Pd(PPh₃)₄, can mitigate homocoupling that occurs during the in-situ reduction of a Pd(II) source.[2]

  • Control Stoichiometry: Using a slight excess of the aryl iodide can sometimes outcompete the homocoupling pathway for the nucleophile.

Visualizing the Process

To effectively troubleshoot, one must understand the fundamental steps of the reaction. The following diagrams illustrate the core catalytic cycle and a logical workflow for addressing common issues.

Caption: A generalized palladium cross-coupling catalytic cycle.

Caption: A logical workflow for troubleshooting low conversion rates.

Frequently Asked Questions (FAQs)

Q: Why are electron-deficient aryl iodides sometimes problematic if they are considered "activated" substrates?

A: The term "activated" primarily refers to the oxidative addition step, which is indeed faster for electron-deficient aryl halides.[11] The electron-withdrawing groups make the carbon of the C-I bond more electrophilic and thus more susceptible to attack by the electron-rich Pd(0) catalyst. However, the success of the entire catalytic cycle depends on the rates of all three key steps: oxidative addition, transmetalation, and reductive elimination. As discussed, the electron-withdrawing groups that accelerate the first step can significantly slow down the final reductive elimination step.[12] A successful reaction requires a catalyst system that can balance the rates of all steps.

Q: How do I select the right ligand for my specific electron-deficient aryl iodide?

A: There is no single "best" ligand, and screening is often necessary. However, a rational approach can narrow the choices. Start with a bulky, electron-rich dialkylbiaryl phosphine ligand (e.g., SPhos, XPhos, RuPhos). The electron-rich nature helps stabilize the Pd(0) catalyst throughout the cycle, while the steric bulk is crucial for promoting the often rate-limiting reductive elimination step.[13] The table below summarizes some common choices.

Ligand Class	Key Characteristics	Best For...
Trialkylphosphines (e.g., P(t-Bu)₃)	Very electron-rich, sterically demanding.	Accelerating oxidative addition and reductive elimination.
Dialkylbiaryl Phosphines (e.g., XPhos)	Bulky and electron-rich, highly effective.	General use, especially for challenging substrates.[14]
N-Heterocyclic Carbenes (NHCs)	Strong σ-donors, thermally stable.	High-temperature reactions or when phosphines are problematic.

Q: What is the role of the base beyond being a simple acid scavenger?

A: The base is a crucial mechanistic component. In Suzuki-Miyaura couplings, the base activates the boronic acid by converting it to a more nucleophilic borate anion [RB(OH)₃]⁻, which is the species that participates in transmetalation.[4][5] In Buchwald-Hartwig aminations, the base deprotonates the amine (or the amine-Pd complex) to generate the active amido-palladium species required for reductive elimination.[6] The strength, solubility, and nature of the base's counter-ion can all influence the reaction's outcome.

Q: When should I use a Pd(0) vs. a Pd(II) precatalyst?

Experimental Protocols

General Protocol for a Trial Reaction

This protocol provides a robust starting point for optimizing a cross-coupling reaction with an electron-deficient aryl iodide.

Materials:

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Ligand (e.g., XPhos, 2-4 mol%)

• Electron-deficient aryl iodide (1.0 equiv)

• Coupling partner (e.g., boronic acid, 1.2-1.5 equiv)

• Base (e.g., K₃PO₄, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., Dioxane or Toluene, 0.1-0.5 M)

Procedure:

• Vessel Preparation: To a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add the palladium precatalyst, ligand, base, and aryl iodide under an inert atmosphere (e.g., in a glovebox).

• Add Coupling Partner: Add the coupling partner to the flask.

• Seal and Purge: Seal the flask with a septum. If not in a glovebox, evacuate and backfill the flask with argon or nitrogen three times.

• Add Solvent: Add the degassed solvent via syringe.

• Degassing (if not done in glovebox): Sparge the reaction mixture with a subsurface stream of argon for 15 minutes.

• Heating and Monitoring: Heat the reaction to the desired temperature (e.g., 100 °C) with vigorous stirring. Monitor the reaction progress by taking aliquots at regular intervals and analyzing by TLC, GC-MS, or LC-MS.

References

• ChemRxiv. (n.d.). Interrogating Explicit Solvent Effects on the Mechanism and Site-Selectivity of Aryl Halide Oxidative Addition to L2Pd(0).
• PubMed. (2024, November 7). Interrogating Explicit Solvent Effects on the Mechanism and Site-Selectivity of Aryl Halide Oxidative Addition to L2Pd(0).
• Benchchem. (n.d.). Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions.
• ResearchGate. (n.d.). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction.
• ACS Catalysis. (2019, March 15). Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines.
• PMC. (n.d.). Controlling Pd(IV) reductive-elimination pathways enables Pd(II)-catalyzed enantioselective C(sp3)–H fluorination.
• PMC. (n.d.). An Electron-Deficient Palladium Catalyst Enables the Use of a Common Soluble Base in C–N Coupling.
• Semantic Scholar. (2014, May 1). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction.
• Journal of the American Chemical Society. (2010, March 2). Mechanism of C−F Reductive Elimination from Palladium(IV) Fluorides.
• Books. (n.d.). Sonogashira Coupling | Synthetic Methods in Drug Discovery: Volume 1.
• Benchchem. (n.d.). Technical Support Center: Sonogashira Coupling of Complex Molecules.
• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling.
• Grokipedia. (n.d.). Buchwald–Hartwig amination.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Suzuki Coupling with Electron-Rich Aryl Bromides.
• MDPI. (2019, December 18). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond.
• WordPress.com. (2012, October 14). Oxidative Addition of Polar Reagents | The Organometallic Reader.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.

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• 6. Breaking the Base Barrier: An Electron-Deficient Palladium Catalyst Enables the Use of a Common Soluble Base in C–N Coupling - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Optimizing Temperature for 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene Functionalization

Prepared by the Office of Senior Application Scientists

Welcome to the dedicated technical support guide for the functionalization of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene. This resource is designed for researchers, chemists, and drug development professionals to provide expert guidance on one of the most critical parameters in synthetic protocols: reaction temperature . The unique electronic nature of this substrate—bearing both an electron-donating methoxy group and a strongly electron-withdrawing trifluoromethyl group—makes temperature optimization essential for achieving high yields and minimizing side reactions. This guide provides a structured, question-and-answer approach to troubleshoot common issues and refine your experimental design.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the thermal behavior and reactivity of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene in common synthetic transformations.

Q1: Why is temperature such a critical parameter for the functionalization of this specific aryl iodide?

A1: The reactivity of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene is governed by a delicate electronic balance. The C-I bond is inherently reactive and a good substrate for oxidative addition in palladium-catalyzed cross-coupling reactions.[1][2] However, the molecule's two substituents have opposing effects:

• Trifluoromethyl (-CF₃) Group: A strong electron-withdrawing group that increases the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic attack and facilitating oxidative addition.[3]

• Methoxy (-OCH₃) Group: An electron-donating group that can influence the regioselectivity of certain reactions.

This electronic push-pull system means that while the C-I bond is activated, the overall stability of the molecule and the catalytic intermediates can be sensitive. Temperature acts as the key variable that controls the balance between the desired reaction rate and the rate of undesirable side reactions or catalyst decomposition.[4]

Q2: What is the general impact of increasing or decreasing the reaction temperature?

A2: Temperature directly influences reaction kinetics and component stability.

• Increasing Temperature: Generally accelerates the reaction rate. For many cross-coupling reactions, heating is necessary to overcome the activation energy for key steps like oxidative addition or reductive elimination.[5] However, excessive heat can lead to several problems:

  • Catalyst Decomposition: High temperatures can cause palladium catalysts to agglomerate into inactive "palladium black."[4][6]

  • Ligand Degradation: Phosphine ligands are susceptible to oxidation, a process that is accelerated at higher temperatures.[5]

  • Increased Side Reactions: Pathways for side reactions like dehalogenation (replacement of iodine with hydrogen) or homocoupling often have higher activation energies and become more prominent at elevated temperatures.[7][8]

• Decreasing Temperature: Can improve selectivity and minimize the formation of byproducts. It is crucial for reactions involving thermally sensitive intermediates, such as organolithium or Grignard reagents.[9] The trade-off is a significantly slower reaction rate, which may require longer reaction times or the use of a more active catalytic system.

Q3: What are the visual indicators of a temperature-related problem in my palladium-catalyzed reaction?

A3: The most common visual cue is the formation of a fine black precipitate , known as palladium black.[4] This indicates that the active, soluble Pd(0) catalyst has decomposed and crashed out of solution. If this occurs, the reaction will typically stall. This is often a direct result of the reaction temperature being too high for the stability of the specific catalyst/ligand system being used.[6]

Section 2: Troubleshooting Guide for Common Functionalization Reactions

This section provides specific, actionable advice for troubleshooting temperature-related issues in two major classes of reactions for this substrate.

Part 2.1: Palladium-Catalyzed Cross-Coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig)

These reactions are the workhorses for C-C and C-N bond formation. Temperature control is paramount for success.

Issue 1: Low or Stalled Conversion

• Symptom: Analysis by TLC or LC-MS shows a significant amount of unreacted 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene, even after extended reaction times. The reaction mixture remains homogeneous (no black precipitate).

• Causality: The reaction temperature is likely insufficient to drive the catalytic cycle efficiently. The oxidative addition of the C-I bond to the Pd(0) center or the final reductive elimination step can be slow at lower temperatures, creating a bottleneck in the cycle.[10]

• Troubleshooting Steps:

  • Incremental Temperature Increase: Raise the reaction temperature by 10-20 °C and monitor the progress over the next 1-2 hours. Many Suzuki and Buchwald-Hartwig reactions perform well in the 80-120 °C range.[5][6]

  • Solvent Change: If the desired temperature exceeds the boiling point of your current solvent, switch to a higher-boiling solvent (e.g., from THF to Toluene, or Toluene to Dioxane or Xylene).[11]

  • Catalyst System Re-evaluation: If high temperatures are still ineffective, the catalyst itself may not be active enough. Consider switching to a more electron-rich, bulky phosphine ligand (e.g., SPhos, XPhos) or a modern pre-catalyst that forms the active Pd(0) species more reliably.[7][12]

Issue 2: Significant Byproduct Formation (Dehalogenation, Homocoupling)

• Symptom: The desired product is formed, but TLC/LC-MS/NMR shows significant quantities of 3-methoxy-5-(trifluoromethyl)benzene (from dehalogenation) or biaryl products from the homocoupling of the boronic acid partner (in Suzuki reactions).

• Causality: The reaction temperature is too high, favoring alternative reaction pathways.

  • Dehalogenation: Prolonged heating can promote pathways where the aryl iodide is reduced.[7]

  • Homocoupling: This side reaction is often promoted by the presence of oxygen, but its rate can also increase with temperature.[8][13]

• Troubleshooting Steps:

  • Reduce Temperature: Lower the reaction temperature by 10-20 °C. To compensate for the slower rate, the reaction time may need to be extended.

  • Ensure Inert Atmosphere: Rigorously degas all solvents and reagents. Oxygen can damage the catalyst and promote homocoupling.[5] Use a robust inert gas (Argon or Nitrogen) manifold and consider using freeze-pump-thaw cycles for complete oxygen removal.[7]

  • Optimize Reagent Stoichiometry: For Suzuki reactions, avoid using a large excess of the boronic acid, as this can favor homocoupling. An excess of 1.2-1.5 equivalents is typically sufficient.[8]

Issue 3: Reaction Mixture Turns Black

• Symptom: A fine black powder (palladium black) precipitates from the solution, and the reaction stops progressing.

• Causality: The temperature has exceeded the thermal stability limit of the Pd(0)-ligand complex. The protective ligand dissociates, and the "naked" Pd(0) atoms aggregate and become catalytically inactive.[4]

• Troubleshooting Steps:

  • Immediate Temperature Reduction: Lower the reaction temperature to the lowest point that still provides a reasonable reaction rate in a repeat experiment.

  • Increase Ligand Ratio: For catalysts generated in situ, increasing the ligand-to-palladium ratio (e.g., from 2:1 to 4:1 for monodentate ligands) can sometimes better stabilize the catalytic species.[4]

  • Switch to a More Robust Ligand: Bulky, electron-rich biarylphosphine ligands are specifically designed to be more thermally stable and resistant to dissociation.[6]

Part 2.2: Organometallic Intermediate Formation (Grignard or Lithiation)

For subsequent reaction with electrophiles, forming an organometallic intermediate is a key strategy. These reactions are highly temperature-sensitive.

• Symptom: After adding an electrophile (e.g., CO₂, an aldehyde), the primary product isolated is 3-methoxy-5-(trifluoromethyl)benzene (the protonated, de-iodinated starting material).

• Causality: The Grignard or organolithium reagent is thermally unstable. If the temperature rises during its formation or before the electrophile is added, it can abstract a proton from the solvent (e.g., THF) or decompose. The electron-withdrawing -CF₃ group can make these intermediates particularly sensitive.

• Troubleshooting Steps:

  • Maintain Cryogenic Conditions: Lithiation reactions are best performed at -78 °C (dry ice/acetone bath). Ensure the temperature of the reaction mixture does not rise significantly during the slow addition of the alkyllithium reagent.

  • Use Appropriate Solvents: Diethyl ether or THF are standard solvents for these reactions because they are aprotic and can solvate the metal center.[14] Ensure they are rigorously anhydrous.

  • Consider Metal-Halogen Exchange: For sensitive substrates, an alternative to direct insertion of magnesium is a metal-halogen exchange using reagents like isopropylmagnesium chloride (i-PrMgCl), which can often be performed under milder, less cryogenic conditions.[9]

Section 3: Experimental Protocols & Data

Protocol 1: General Procedure for Temperature Screening in a Suzuki-Miyaura Coupling

This protocol outlines a parallel screening approach to efficiently identify the optimal temperature.

• Setup: In an array of oven-dried reaction vials equipped with stir bars, add 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene (1.0 eq), the desired arylboronic acid (1.3 eq), and a suitable base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 eq).[4][5]

• Inert Atmosphere: Seal the vials and purge thoroughly with argon or nitrogen.

• Solvent & Catalyst Addition: Add the degassed solvent (e.g., Dioxane/Water 4:1) via syringe.[11] In a separate stock solution, pre-mix the palladium source (e.g., Pd(OAc)₂, 2 mol%) and ligand (e.g., SPhos, 4.4 mol%) and add the required volume to each vial.

• Heating: Place the vials in separate heating blocks or a parallel synthesis reactor set to different temperatures (e.g., 60 °C, 80 °C, 100 °C, 120 °C ).[4]

• Monitoring: After a set time (e.g., 2 hours), take a small aliquot from each reaction, quench with water, extract with ethyl acetate, and analyze by LC-MS to determine the conversion and byproduct profile.

• Analysis: Compare the results to find the temperature that provides the best balance of high conversion and minimal byproduct formation.

Data Summary: Recommended Starting Conditions

The following table provides empirically derived starting points for various functionalization reactions. Note: Optimization is always substrate and reaction specific.

Reaction Type	Catalyst System (Example)	Base	Solvent	Typical Temp. Range (°C)	Key Considerations
Suzuki-Miyaura	Pd(OAc)₂ / SPhos	K₃PO₄	Dioxane / H₂O	80 - 110 °C	High temperatures risk catalyst decomposition; ensure thorough degassing.[4][5]
Buchwald-Hartwig	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	90 - 120 °C	Base is critical; NaOtBu is strong but can be sensitive. Lower temp to avoid side reactions.[6][15]
Lithiation-Borylation	1. n-BuLi2. B(OiPr)₃	N/A	THF	-78 °C	Strict temperature control is essential to prevent reagent decomposition.
Grignard Formation	Mg turnings	N/A	THF / Et₂O	25 - 65 °C (Reflux)	Initiation can be sluggish; once started, may need cooling to control exotherm.[14]

Section 4: Visualization & Workflows

Diagram 1: Troubleshooting Workflow for Temperature Optimization

This flowchart provides a logical path for diagnosing and solving temperature-related issues in cross-coupling reactions.

Caption: A systematic workflow for temperature optimization.

Diagram 2: Impact of Temperature on the Suzuki-Miyaura Catalytic Cycle

This diagram illustrates the key steps of the Suzuki-Miyaura reaction, highlighting where temperature plays a crucial role.

Caption: Key temperature-sensitive steps in the Suzuki cycle.

References

• Benchchem. (n.d.). Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Guide for Buchwald-Hartwig Amination Side Reactions.
• Benchchem. (n.d.). Troubleshooting guide for Suzuki coupling with 2-Chloro-6,7-difluoroquinoxaline.
• Benchchem. (n.d.). Troubleshooting guide for Suzuki reactions involving 3-Bromo-2-(bromomethyl)benzonitrile.
• Benchchem. (n.d.). Palladium catalyst issues in cross-coupling reactions.
• Vesnal. (2018, September 6).
• Chemistry Stack Exchange. (2022, May 22). Buchwald-Hartwig coupling troubleshooting.
• Rossi, S., et al. (2025, January 22). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. DOI:10.1039/D4QO02335H.
• Wordpress. (n.d.).
• R Discovery. (2016, December 5). New tricks with aryl Grignards.
• Chemistry LibreTexts. (2023, June 30).
• Chemistry LibreTexts. (2023, January 22). Suzuki cross-coupling.
• Lee, S., et al. (2022, July 1).
• Frontiers. (2025, September 30). How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• ResearchGate. (n.d.). Optimization of the reaction conditions for the Buchwald-Hartwig....
• OICC Press. (2024, February 3). An air stable and efficient palladium catalyst for Suzuki-Miyaura cross coupling reaction at room temperature.
• Shanghai Chemlin. (n.d.). 1-iodo-3-methoxy-5-(trifluoromethyl)benzene.
• ACS Publications. (2020, January 17). The Grignard Reaction – Unraveling a Chemical Puzzle.
• MilliporeSigma. (n.d.). Cross-Coupling Reactions Guide.
• Sigma-Aldrich. (n.d.). Mild Mg – Halogen Exchange.
• University of Calgary. (n.d.).
• Purdue University. (2022, May 10).
• Chem-Impex. (n.d.). 1-Iodo-3,5-bis(trifluoromethyl)benzene.
• University of Bristol. (n.d.).
• Aidic. (n.d.). Suzuki Cross-coupling in Environmentally Friendly Solvents in a Batch Mode Using Hypercrosslinked Polystyrene-supported Pd.
• ACS Publications. (2012, July 9). Suzuki–Miyaura Coupling Reactions of Iodo(difluoroenol) Derivatives, Fluorinated Building Blocks Accessible at Near-Ambient Temperatures. The Journal of Organic Chemistry.
• MDPI. (2023, March 15).
• PubMed. (2000, July 27).
• University of Ottawa. (n.d.). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS.
• NIST. (n.d.). Benzene, 1-iodo-3-(trifluoromethyl)-. NIST WebBook.
• PMC. (n.d.). An Efficient Process for Pd-Catalyzed C–N Cross-Coupling Reactions of Aryl Iodides.
• ACS Publications. (2023, August 21).
• Cheméo. (n.d.). Chemical Properties of Benzene, 1-iodo-3-(trifluoromethyl)- (CAS 401-81-0).
• Royal Society of Chemistry. (n.d.). Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. Organic & Biomolecular Chemistry.
• SlideShare. (2018, June 23).
• Royal Society of Chemistry. (n.d.). Room temperature Suzuki coupling of aryl iodides, bromides, and chlorides using a heterogeneous carbon nanotube-palladium nanohybrid catalyst.
• PubMed. (n.d.). Suzuki-Miyaura Coupling Reactions of Iodo(difluoroenol)
• Avantor. (n.d.). 1-Iodo-3-methoxy-5-(trifluoromethoxy)benzene ≥95%.
• ACS Publications. (2025, July 9). Nickel-Catalyzed Reductive Cross-Coupling of Aryl Iodides and Trifluoromethyl Oxirane. Organic Letters.
• PMC. (n.d.). Application of Lithiation–Borylation to the Total Synthesis of (−)-Rakicidin F.
• ResearchGate. (n.d.).
• DSpace@MIT. (n.d.).
• ChemRxiv. (n.d.).

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Technical Support Center: Palladium Remediation in 3-Methoxy-5-(trifluoromethyl)benzene Workflows

Welcome to the Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals dealing with stubborn palladium (Pd) residues following cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Heck) on 3-methoxy-5-(trifluoromethyl)benzene derivatives.

Below, you will find authoritative troubleshooting FAQs, mechanistic insights, and self-validating experimental protocols designed to systematically reduce Pd levels to regulatory standards without compromising product yield.

I. Regulatory Targets & Compliance

Q: What are the exact regulatory limits for residual palladium in my final Active Pharmaceutical Ingredient (API)? A: Palladium is classified as a Class 2B elemental impurity under the ICH Q3D(R2) guidelines[1], meaning it has a low probability of natural occurrence but is highly toxic, requiring strict risk assessment when intentionally added as a catalyst[2]. The acceptable concentration limits depend entirely on the route of administration and the maximum daily dose of the formulated drug product.

Assuming a standard maximum daily dose of 10 grams per day , the Permitted Daily Exposure (PDE) translates to the following concentration limits[3]:

Route of Administration	ICH Q3D PDE (µ g/day )	Max Concentration Limit (10 g/day dose)
Oral	100 µ g/day	10 ppm (µg/g)
Parenteral	10 µ g/day	1 ppm (µg/g)
Inhalation	1 µ g/day	0.1 ppm (µg/g)

Note: If your daily dose is lower (e.g., 1 g/day ), the allowable ppm limit increases proportionally. However, targeting <10 ppm is the industry gold standard for oral intermediates.

II. Mechanistic Insights: The "Why" Behind Stubborn Palladium

Q: Why does palladium stick so strongly to my 3-methoxy-5-(trifluoromethyl)benzene intermediate, and why do standard aqueous washes fail? A: The difficulty in removing Pd from this specific scaffold lies in the electronic properties of the aromatic ring and the principles of Pearson's Hard Soft Acid Base (HSAB) theory.

• Electronic Push-Pull System: The trifluoromethyl ( −CF3​ ) group is strongly electron-withdrawing via induction, while the methoxy ( −OCH3​ ) group donates electron density via resonance. This creates a highly polarized aromatic system. While the oxygen atom is a "hard" base, the polarized π -system can form stable π -complexes with Pd(0) or Pd(II) species.

• Colloidal Trapping: During reaction quenching, Pd often precipitates as highly lipophilic Pd(0) nanoparticles. These colloids easily partition into the organic phase alongside your fluorinated, lipophilic product.

• The HSAB Solution: Standard aqueous washes (like brine or NaHCO3​ ) use "hard" bases (oxygen, chloride) which have a very low affinity for Palladium, a "soft" acid. To break the Pd-product interaction, you must introduce a scavenger with "soft" donor atoms—specifically sulfur (thiols) or phosphorus—which form irreversible, thermodynamically stable covalent bonds with Pd, shifting the equilibrium entirely away from your product[4].

III. Troubleshooting & Remediation Strategies

Q: My crude product has >1,500 ppm Pd. What is the most effective way to purge it? A: For high initial Pd loadings, a single-step solid scavenger is often cost-prohibitive and inefficient. We recommend a two-tiered approach : an aggressive aqueous chelating wash followed by a polishing solid-supported scavenger.

1. Aqueous Chelator Washes (Bulk Purge): Washing the organic phase with aqueous solutions of N-acetylcysteine or 2,4,6-trimercapto-s-triazine (TMT) can reduce Pd from >1,500 ppm down to 50–100 ppm[5]. The soft sulfur atoms aggressively coordinate Pd(II) and Pd(0), pulling them into the aqueous waste stream[4]. N-acetylcysteine is particularly favored for its mild safety profile and high efficiency at elevated temperatures (60 °C)[5].

2. Solid-Supported Scavengers (Polishing): To drop Pd from 100 ppm to <10 ppm, use functionalized silica gels. SiliaMetS Thiol and Si-TMT are the industry standards[6]. Because the scavenger is solid, the Pd is physically removed via filtration, driving the chemical equilibrium forward.

3. Synergistic Systems: If your product is highly sensitive, combining an aqueous chelator (like TMT) with activated carbon (e.g., Nuchar) creates a synergistic effect, capturing both ionic Pd and colloidal Pd(0) simultaneously, often achieving >98% removal in a single step[4].

Scavenger Selection Matrix

Scavenger Type	Mechanism / Donor	Best For	Typical Pd Reduction
N-Acetylcysteine (Aq)	Liquid-liquid extraction (S, N donors)	Bulk removal (>1000 ppm)	90 - 95%
SiliaMetS Thiol	Solid-phase extraction (S donor)	Polishing (<100 ppm)	>95%
Si-TMT / MP-TMT	Solid-phase extraction (S, N donors)	Strong Pd-product complexes	>98%
Activated Carbon + TMT	Physisorption + Chemisorption	Mixed Pd(0) colloids and Pd(II)	>98%

IV. Validated Experimental Protocols

To ensure trustworthiness and self-validation, every remediation attempt must be bracketed by Inductively Coupled Plasma Mass Spectrometry (ICP-MS) analysis and a mass balance check.

Protocol A: High-Temperature N-Acetylcysteine Wash (Bulk Purge)

Use this protocol when initial ICP-MS indicates Pd > 500 ppm.

• Baseline Validation: Take a 1.0 mL aliquot of the crude organic reaction mixture, evaporate, and analyze via ICP-MS to establish the baseline Pd ppm.

• Preparation: Dissolve the crude 3-methoxy-5-(trifluoromethyl)benzene product in a water-immiscible solvent (e.g., Toluene or 2-MeTHF) at a concentration of ~10 volumes (10 mL/g).

• Chelator Addition: Prepare a 5% (w/v) aqueous solution of N-acetylcysteine. Add 3 volumes of this aqueous solution to the organic layer.

• Thermal Agitation: Heat the biphasic mixture to 60 °C under vigorous stirring for 2 hours. Causality: Heat provides the activation energy required to break the kinetic barrier of stable Pd- π complexes.

• Phase Separation: Allow the mixture to cool to room temperature and separate the phases. Discard the dark aqueous layer.

• Wash: Wash the organic layer once with water (3 volumes) to remove residual N-acetylcysteine.

• Verification: Evaporate a 1.0 mL aliquot of the organic layer. Weigh the residue (Mass Balance Check) and submit for ICP-MS.

Protocol B: Solid-Supported Scavenger Polishing (SiliaMetS Thiol)

Use this protocol to drive Pd from ~100 ppm down to single digits.

• Preparation: Ensure the product is fully dissolved in an organic solvent (DCM, Toluene, or THF)[6].

• Scavenger Loading: Add 5 molar equivalents of SiliaMetS Thiol (relative to the initial molar amount of Pd catalyst used in the cross-coupling reaction)[7].

• Incubation: Stir the suspension at 40 °C to 50 °C for 4 to 16 hours. Causality: Solid-liquid mass transfer is the rate-limiting step; adequate time and moderate heat ensure maximum diffusion of Pd into the silica pores.

• Filtration: Filter the mixture through a pad of Celite or a fine glass frit to remove the silica-bound Pd.

• Recovery Wash: Wash the filter cake with 2 volumes of the reaction solvent to ensure no product is left trapped in the interstitial spaces of the silica.

• Final Validation: Concentrate the filtrate in vacuo. Record the isolated yield (target >90% recovery) and submit the final solid for ICP-MS to confirm Pd < 10 ppm[6].

V. Process Workflow Visualization

Follow this decision matrix to determine the most efficient path for your specific batch.

Figure 1: Decision matrix and self-validating experimental workflow for palladium remediation.

VI. References

• Guideline for Elemental Impurities Q3D(R2) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:[Link]

• ICH Q3D Elemental Impurities . Triphase Pharma Solutions. Available at:[Link]

• Elemental impurities per USP and ICH Q3D guidelines . Labcorp. Available at:[Link]

• Process Development Whitepaper: Metal Scavenging . CatSci. Available at:[Link]

• SiliaMetS® Metal Scavengers : an Efficient Tool to Remove Palladium . Technology Networks. Available at:[Link]

• Development and Optimization of a Scalable Palladium-Catalyzed C–N Coupling . Organic Process Research & Development (ACS Publications). Available at:[Link]

• Screening Binary Systems of Chelating Agents Combined with Carbon or Silica Gel Adsorbents: The Development of a Cost-Effective Method to Remove Palladium from Pharmaceutical Intermediates and APIs . Organic Process Research & Development (ACS Publications). Available at:[Link]

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• 7. cdn.technologynetworks.com [cdn.technologynetworks.com]

Reference Data & Comparative Studies

Benchtop vs. High-Field Spectrometers for the ¹H NMR Interpretation of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene: A Performance Guide

As fluorinated motifs become increasingly critical in drug discovery to improve pharmacology and metabolic stability[1], the analytical tools used to verify these complex building blocks must be rigorously evaluated. 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene (CAS No.: 868167-60-6) is a prime example of a highly functionalized, trisubstituted aromatic scaffold.

The Benchmark Molecule: Magnetic Topography

To understand the performance limits of our analytical tools, we must first map the magnetic environment of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene. The molecule possesses three isolated aromatic protons (H-2, H-4, H-6) situated meta to one another.

• H-2 (~7.44 ppm): Deshielded by the ortho-iodo group, shielded by the ortho-methoxy group.

• H-4 (~7.13 ppm): Shielded by the ortho-methoxy group.

• H-6 (~7.62 ppm): Strongly deshielded by the ortho-iodo and ortho-trifluoromethyl groups.

The analytical challenge lies in the fine coupling. The protons exhibit meta-coupling ( 4JHH​≈1.5−2.0 Hz). Furthermore, the 19 F nuclei (spin ½, 100% natural abundance) exhibit long-range heteronuclear coupling ( 4JHF​≈1.0−1.5 Hz) with the ortho protons (H-4 and H-6). Resolving these micro-environments is the ultimate test of an NMR spectrometer's performance.

Spin-spin coupling network showing meta and heteronuclear interactions.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following standardized protocols must be strictly adhered to when comparing hardware platforms.

Protocol A: High-Field ¹H NMR (600 MHz)

• Sample Preparation: Dissolve exactly 15 mg of the compound (>98% purity) in 0.6 mL of CDCl₃ containing 0.03% v/v TMS.

• Tuning & Shimming: Tune the probe to 600.13 MHz. Execute 3D gradient shimming until the TMS linewidth at half-height ( W1/2​ ) is <0.5 Hz.

• Acquisition: Set a spectral width of 12 ppm centered at 5 ppm. Apply a 30° excitation pulse (zg30), a relaxation delay (D1) of 2.0 s, and acquire 16 transients at 298 K.

• Processing: Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz prior to Fourier transformation to preserve fine J -coupling resolution.

Protocol B: Benchtop ¹H NMR (80 MHz)

• Sample Preparation: Dissolve 50 mg of the compound in 0.6 mL of CDCl₃. Causality Note: A higher concentration is mandatory because the lower magnetic field ( B0​ ) yields a smaller Boltzmann population difference between spin states, drastically reducing inherent sensitivity[2].

• Shimming: Run the automated 1D shimming routine targeting a W1/2​ of <1.2 Hz.

• Acquisition: Spectral width of 15 ppm. Use a 90° pulse, D1 of 4.0 s, and acquire 64 transients to achieve an acceptable Signal-to-Noise Ratio (SNR).

• Processing: Apply an LB of 1.0 Hz to smooth baseline noise.

Protocol C: AI-Driven In Silico Prediction

• Input: Generate the exact SMILES string: COC1=CC(=CC(=C1)I)C(F)(F)F.

Performance Comparison & Causality Analysis

The table below summarizes the quantitative performance of each analytical approach based on the empirical data generated by the protocols.

Analytical Target	AI Prediction (Theoretical)	High-Field NMR (600 MHz)	Benchtop NMR (80 MHz)
H-6 Shift & Multiplicity	7.62 ppm (m)	7.60 ppm (dq, J=2.0,1.5 Hz)	7.60 ppm (broad s)
H-2 Shift & Multiplicity	7.44 ppm (d)	7.42 ppm (d, J=2.0 Hz)	7.42 ppm (broad s)
H-4 Shift & Multiplicity	7.13 ppm (m)	7.15 ppm (dq, J=2.0,1.5 Hz)	7.15 ppm (broad s)
-OCH₃ Shift	3.80 ppm (s)	3.82 ppm (s)	3.82 ppm (s)
Acquisition Time	< 2 seconds	~ 2 minutes	~ 8 minutes
Hardware Cost	Low (Software License)	> $500,000	~$50,000 - $100,000

The Causality of Resolution Loss at Low Field

Why does the 80 MHz benchtop system fail to resolve the multiplicities of H-2, H-4, and H-6? The answer lies in the relationship between magnetic field homogeneity and chemical shift dispersion.

At 80 MHz, 1 ppm equates to 80 Hz. The distance between H-2 (7.42 ppm) and H-4 (7.15 ppm) is 0.27 ppm, or 21.6 Hz. Because the coupling constant ( J≈2 Hz) is significantly smaller than the shift difference ( Δν/J>10 ), the spectrum remains strictly first-order. However, benchtop permanent magnets typically achieve a linewidth resolution of ~1.0 - 1.5 Hz. Because the 4JHF​ (1.5 Hz) and 4JHH​ (2.0 Hz) couplings are nearly identical in magnitude to the instrument's linewidth limit, the fine doublets and quartets collapse into unresolved broad singlets[3].

Conversely, the 600 MHz system (where 1 ppm = 600 Hz) achieves a linewidth of <0.5 Hz, easily resolving the complex doublet-of-quartets caused by the trifluoromethyl group.

Strategic Workflow Selection

While benchtop ¹H NMR struggles with the fine coupling of fluorinated aromatics, these instruments are highly effective when utilizing the ¹⁹F channel. Because ¹⁹F has a massive chemical shift range (>350 ppm), signal overlap is virtually non-existent even at low field strengths, making benchtop ¹⁹F NMR an exceptional tool for rapid reaction monitoring[1][3].

Decision matrix for selecting the optimal NMR analytical method.

Conclusion

For the absolute structural elucidation of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene, High-Field NMR (600 MHz) remains the undisputed gold standard, uniquely capable of resolving the critical 4JHF​ long-range couplings. AI Prediction serves as an excellent, instantaneous preliminary guide but cannot account for real-world sample line-broadening. Finally, while Benchtop NMR lacks the ¹H resolution required for complex multiplet analysis of this specific isomer, it remains a highly economical and robust choice if the user pivots to ¹⁹F NMR tracking for process optimization.

References

• Sigma-Aldrich. "1-iodo-3-methoxy-5-(trifluoromethyl)benzene. CAS No.: 868167-60-6".

• ChemRxiv. "Quantitative benchtop 19F NMR spectroscopy: a robust and economical tool for rapid reaction optimization". 3

• ACS Omega. "Benchtop 19F Nuclear Magnetic Resonance (NMR) Spectroscopy Provides Mechanistic Insight into the Biginelli Condensation...". 1

• National Center for Biotechnology Information (PMC). "Benchtop NMR-Based Metabolomics: First Steps for Biomedical Application". 2

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• 3. chemrxiv.org [chemrxiv.org]

19F NMR analysis of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene

An In-Depth Technical Guide to the 19F NMR Analysis of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene: A Comparative Approach

Authored by: A Senior Application Scientist

In the landscape of modern drug discovery and materials science, the strategic incorporation of fluorine atoms can profoundly alter a molecule's physicochemical properties. The trifluoromethyl (CF3) group, in particular, is a cornerstone of molecular design, prized for its ability to enhance metabolic stability, binding affinity, and lipophilicity.[1] Consequently, the precise analytical characterization of trifluoromethylated compounds is not merely a procedural step but a critical component of research and development.

This guide provides an in-depth exploration of the 19F Nuclear Magnetic Resonance (NMR) analysis of a representative trifluoromethylated aromatic compound: 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene . We will delve into the causality behind experimental choices, present a detailed protocol for its analysis, and compare this specific analysis with alternative fluorinated probes and synthetic strategies. This document is intended for researchers, scientists, and drug development professionals who utilize fluorinated molecules and require robust analytical methodologies.

The Unique Power of 19F NMR Spectroscopy

The fluorine-19 (19F) nucleus is exceptionally well-suited for NMR analysis for several fundamental reasons:

• High Receptivity: 19F possesses a nuclear spin (I) of ½ and a high gyromagnetic ratio, making it one of the most sensitive nuclei for NMR detection, surpassed only by 1H and 3H.[2]

• 100% Natural Abundance: Unlike 13C, the 19F isotope constitutes 100% of naturally occurring fluorine, eliminating the need for isotopic enrichment and ensuring a strong signal.[2]

• Wide Chemical Shift Dispersion: The chemical shift range for 19F spans approximately 800 ppm, significantly broader than that of 1H NMR.[2] This vast range minimizes signal overlap, even in complex molecules, allowing for the clear resolution of distinct fluorine environments.[3]

• Sensitivity to Electronic Environment: The 19F chemical shift is exquisitely sensitive to subtle changes in the local electronic environment, making it a powerful probe for studying molecular interactions, conformational changes, and metabolic fate.[4][5]

Analyzing 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene: A Practical Guide

The subject of our analysis, 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene, presents a typical scenario for chemists: a substituted aromatic ring bearing a CF3 group. The electronic nature of the other substituents—the electron-donating methoxy (-OCH3) group and the weakly electron-withdrawing iodo (-I) group—will influence the magnetic shielding of the fluorine nuclei, and thus, its 19F chemical shift.

Expected 19F NMR Spectrum

For 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene, the 19F NMR spectrum is expected to show a single, sharp resonance (a singlet). This is because the three fluorine atoms of the CF3 group are chemically equivalent due to rapid rotation around the C-C bond. The chemical shift of this singlet provides a unique fingerprint of the molecule.

Aromatic trifluoromethyl groups typically resonate in the region of -55 to -90 ppm (relative to CFCl3 at 0.00 ppm). For comparison, the parent compound, benzotrifluoride (C6H5CF3), has a chemical shift of approximately -63.72 ppm.[6] The substituents on the ring will modulate this value. For instance, the two electron-donating methoxy groups in 1,3-dimethoxy-2-(trifluoromethyl)benzene shift the resonance to -54.90 ppm.[7] The combined electronic effects of the methoxy and iodo groups in our target molecule will determine its precise chemical shift.

Experimental Protocol: Acquiring a High-Quality 19F NMR Spectrum

The following protocol outlines a self-validating system for obtaining a reliable 19F NMR spectrum. The key is consistency and the use of an appropriate internal reference.

Step 1: Sample Preparation

• Weighing: Accurately weigh 5-10 mg of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene.

• Solvent Selection: Dissolve the sample in 0.6–0.7 mL of a deuterated solvent (e.g., CDCl3, Acetone-d6, or DMSO-d6) in a standard 5 mm NMR tube. The choice of solvent can slightly influence the chemical shift.[5]

• Internal Standard: Add a small, precisely known amount of an internal reference standard. Trifluorotoluene (C6H5CF3, δ ≈ -63.7 ppm) or 3,5-Bis(trifluoromethyl)benzoic acid (a certified reference material, δ ≈ -61.3 ppm in DMSO-d6) are excellent choices.[8] Using an internal standard is critical as it co-exists in the same sample environment, negating variations in magnetic field homogeneity or referencing inconsistencies between samples.[9]

Step 2: NMR Spectrometer Setup

• Instrumentation: This protocol is suitable for any modern NMR spectrometer (e.g., 400 MHz or higher) equipped with a probe capable of detecting 19F.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and perform automated or manual shimming to optimize the magnetic field homogeneity.

Step 3: Acquisition Parameters

• Experiment: Select a standard 1D 19F experiment with proton decoupling (e.g., Bruker's zgfhigqn pulse sequence).[9] Proton decoupling simplifies the spectrum by collapsing any H-F couplings, resulting in a sharp singlet for the CF3 group.

• Spectral Width (SW): Set a spectral width that encompasses the expected chemical shift range. A width of ~200 ppm (e.g., from -40 to -240 ppm) is generally sufficient for fluorinated organic compounds.[10]

• Transmitter Offset (O1p): Center the spectral window near the expected resonance frequency (e.g., -65 ppm).

• Number of Scans (NS): Due to the high sensitivity of 19F, 16 to 32 scans are typically adequate for a sample of this concentration.

• Relaxation Delay (D1): For routine qualitative analysis, a delay of 2 seconds is sufficient. For accurate integration in quantitative analysis (qNMR), a much longer delay is mandatory (see Section 4).

• Acquisition Time (AQ): An acquisition time of 1-2 seconds is standard.

Step 4: Data Processing

• Fourier Transformation: Apply an exponential window function (line broadening of 0.3-0.5 Hz) and perform a Fourier transform.

• Phasing and Baseline Correction: Manually or automatically phase the spectrum to obtain pure absorption lineshapes and apply a baseline correction algorithm.

• Referencing: Calibrate the chemical shift axis by setting the peak of your internal standard to its known literature value.

The diagram below illustrates the complete workflow for this analysis.

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• 2. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
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• 4. A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. F19 detection [nmr.chem.ucsb.edu]

A Comparative Guide to the Reactivity of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene and its Bromo Analog in Palladium-Catalyzed Cross-Coupling Reactions

For researchers and professionals in drug development and chemical synthesis, the judicious selection of starting materials is paramount to achieving optimal reaction outcomes. In the realm of palladium-catalyzed cross-coupling reactions, the choice of the aryl halide precursor is a critical determinant of reaction efficiency, selectivity, and overall success. This guide provides an in-depth, objective comparison of the reactivity of 1-iodo-3-methoxy-5-(trifluoromethyl)benzene and its corresponding bromo analog, 1-bromo-3-methoxy-5-(trifluoromethyl)benzene. This analysis is grounded in fundamental organometallic principles and supported by experimental data from analogous systems to provide actionable insights for reaction design and optimization.

The substrates in focus, characterized by an electron-donating methoxy group and a potent electron-withdrawing trifluoromethyl group, present a unique electronic profile that influences their reactivity in popular cross-coupling methodologies such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions.

The Decisive Role of the Halogen: A Fundamental Perspective

The enhanced reactivity of aryl iodides over their bromide counterparts is a well-established principle in palladium catalysis.[1] This reactivity trend, Ar-I > Ar-Br > Ar-Cl, is fundamentally dictated by the physicochemical properties of the carbon-halogen bond.[1] The carbon-iodine (C-I) bond is inherently longer and weaker than the carbon-bromine (C-Br) bond.[2][3][4] This lower bond dissociation energy directly facilitates the rate-determining step in many cross-coupling catalytic cycles: the oxidative addition of the aryl halide to the palladium(0) catalyst.[1][5][6][7]

The general catalytic cycle for palladium-catalyzed cross-coupling reactions, initiated by this crucial oxidative addition step, is depicted below.

Sources

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• 6. The Palladium-Catalyzed Trifluoromethylation of Aryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]

Infrared spectroscopy (IR) peaks for 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene

High-Resolution ATR-FTIR Profiling: 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene vs. Structural Analogs in Drug Development

As pharmaceutical pipelines increasingly rely on complex halogenated building blocks for cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), the rigorous quality control of these precursors is non-negotiable. 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene (CAS: 868167-60-6)[1] is a highly functionalized intermediate whose structural integrity directly impacts downstream API yield and purity.

In this guide, we bypass superficial spectral libraries to examine the physics of this molecule's vibrational modes. By comparing its Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) profile against its uniodinated precursor and a positional isomer, we establish a robust, self-validating framework for raw material identification in pharmaceutical manufacturing.

Mechanistic Causality: Decoding the Vibrational Fingerprint

To utilize FTIR spectroscopy effectively for molecular fingerprinting[2], a formulation scientist must understand the causality behind the spectral peaks. The unique combination of an inductive electron-withdrawing group (-CF₃), a resonance electron-donating group (-OCH₃), and a heavy halogen (-I) creates a highly diagnostic spectrum.

• The Heavy Atom Effect (C-I Stretch): According to Hooke’s Law for a diatomic harmonic oscillator, vibrational frequency is inversely proportional to the square root of the reduced mass. Because iodine is exceptionally heavy (126.9 g/mol ), the C-I stretching frequency is driven down to the far-IR/lower mid-IR boundary (~550 cm⁻¹).

• Dipole Moment Amplification (C-F Stretch): The highly electronegative -CF₃ group stiffens adjacent bonds. Because the C-F bond possesses a massive dipole moment derivative during vibration, its stretching modes (1120–1180 cm⁻¹) dominate the spectrum with intense, broad peaks that can obscure weaker adjacent signals.

• Symmetry and Out-of-Plane (OOP) Bending: The 1,3,5-substitution pattern leaves three isolated, equivalent aromatic protons. This symmetry results in a singular, highly diagnostic C-H OOP bending mode near 840 cm⁻¹, which is critical for distinguishing it from positional isomers.

Caption: Substituent effects on the fundamental vibrational modes of the target compound.

Comparative Spectral Profiling

To validate the identity of 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene, we must compare it against alternatives that commonly appear as impurities or mislabeled batches:

• The Precursor: 1-Methoxy-3-(trifluoromethyl)benzene (Assesses the success of the iodination step).

• The Positional Isomer: 1-Iodo-2-methoxy-4-(trifluoromethyl)benzene (Assesses regioselectivity during synthesis).

Table 1: Key Diagnostic IR Peaks for Structural Differentiation

Vibrational Mode	Target: 1-Iodo-3-methoxy-5-(CF₃)benzene	Precursor: 1-Methoxy-3-(CF₃)benzene	Isomer: 1-Iodo-2-methoxy-4-(CF₃)benzene
C-H Aromatic Stretch	~3080 cm⁻¹	~3080 cm⁻¹	~3075 cm⁻¹
C=C Aromatic Stretch	~1590, 1470 cm⁻¹	~1600, 1480 cm⁻¹	~1585, 1465 cm⁻¹
C-O-C Asymmetric	~1250 cm⁻¹	~1250 cm⁻¹	~1260 cm⁻¹
C-F Stretch (CF₃)	~1120 - 1180 cm⁻¹ (Dominant)	~1120 - 1180 cm⁻¹ (Dominant)	~1120 - 1180 cm⁻¹ (Dominant)
C-O-C Symmetric	~1040 cm⁻¹	~1040 cm⁻¹	~1035 cm⁻¹
C-H OOP Bending	~840 cm⁻¹ (1,3,5-trisubstituted)	~840 cm⁻¹ & ~690 cm⁻¹	~810 cm⁻¹ & ~880 cm⁻¹ (1,2,4-trisubstituted)
C-I Stretch	~550 cm⁻¹	Absent	~545 cm⁻¹

Analytical Insight: The absence of the ~550 cm⁻¹ peak immediately flags an incomplete iodination reaction. Conversely, if the OOP bending region shows a split doublet at ~810 cm⁻¹ and ~880 cm⁻¹ instead of a singular sharp peak at ~840 cm⁻¹, the batch is contaminated with the 1,2,4-positional isomer.

Self-Validating Experimental Protocol: ATR-FTIR

Traditional transmission FTIR requires laborious sample preparation (e.g., KBr pellets) which can introduce moisture artifacts. Attenuated Total Reflectance (ATR) enables the direct examination of solid or liquid samples without further preparation[3]. The infrared light reflects at the crystal-sample interface, creating an evanescent wave that penetrates the sample by only 0.5–5 μm[4].

The following protocol is designed as a self-validating system —meaning the workflow inherently checks for its own errors before data is accepted.

Step 1: System Initialization & Environmental Validation

• Clean the monolithic diamond ATR crystal using a lint-free wipe and isopropanol. Diamond is preferred for its extreme durability and optical clarity[5].

• Self-Validation Check: Run a background scan (4000–400 cm⁻¹). If the background spectrum exhibits a CO₂ peak (2350 cm⁻¹) or H₂O peaks (~3300 cm⁻¹) with an absorbance >0.005, the spectrometer purge system has failed. Abort the run until atmospheric equilibrium is restored.

Step 2: Sample Loading

• Apply 1–2 μL of the neat liquid target compound directly onto the center of the ATR crystal.

• Ensure the sample fully covers the active sensing area to maximize the interaction with the evanescent wave[3]. No pressure anvil is required for liquids.

Step 3: Spectral Acquisition

• Acquire 64 co-added scans at a resolution of 4 cm⁻¹. The high number of scans increases the signal-to-noise ratio, which is critical for resolving the weak C-I stretch against the baseline.

Step 4: Data Processing & ATR Correction

• Because the penetration depth of the evanescent wave is wavelength-dependent (penetrating deeper at lower wavenumbers), apply an ATR Correction Algorithm via the spectrometer's software. This corrects the relative peak intensities, allowing direct comparison against standard transmission libraries[6].

Caption: Self-validating ATR-FTIR workflow for pharmaceutical QA/QC.

Conclusion

For highly functionalized halobenzenes like 1-Iodo-3-methoxy-5-(trifluoromethyl)benzene, ATR-FTIR provides rapid, non-destructive molecular fingerprinting[2]. By focusing on the mechanistic origins of the C-I stretch (~550 cm⁻¹) and the symmetry-driven C-H OOP bends (~840 cm⁻¹), researchers can confidently differentiate this critical building block from its precursors and isomers, ensuring the integrity of the downstream pharmaceutical synthesis.

References

• National Institutes of Health (NIH). "ATR-FTIR spectroscopy and spectroscopic imaging for the analysis of biopharmaceuticals". Biomedical Spectroscopy and Imaging. Available at:[Link]

• AZoM. "Using FTIR Spectroscopy to Streamline Pharmaceutical Formulation Processes". AZoMaterials. Available at:[Link]

• Specac Ltd. "The Power of FTIR Spectroscopy for Faster, Safer Pharmaceutical Formulations". Specac Application Notes. Available at:[Link]

• Mettler Toledo. "ATR-FTIR Spectroscopy Basics". Mettler Toledo Reaction Analysis. Available at:[Link]

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• 3. mt.com [mt.com]
• 4. ATR-FTIR spectroscopy and spectroscopic imaging for the analysis of biopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Power of FTIR Spectroscopy for Faster, Safer Pharmaceutical Formulations - Specac Ltd [specac.com]
• 6. measurlabs.com [measurlabs.com]

A Senior Application Scientist's Guide to Validating Regioselective Substitution Products

Introduction: The Challenge of Regioselectivity

In the realm of chemical synthesis, particularly within drug development and materials science, achieving control over the position of chemical bonds is paramount. Regioselectivity—the preference for bond-making or breaking at one position over all other possible positions—is a cornerstone of modern organic chemistry. However, synthesizing a molecule with high regioselectivity is only half the battle; the other, equally critical half is unequivocally proving the structure of the resulting product. An incorrect assignment of a regioisomer can lead to wasted resources, misinterpreted biological data, and significant delays in development pipelines.

This guide provides a comprehensive comparison of the primary analytical techniques used to validate the structures of regioselective substitution products. As a Senior Application Scientist, my goal is not merely to list protocols but to provide a decision-making framework, explaining the causality behind experimental choices and emphasizing a self-validating, multi-technique approach.

The Spectroscopic Toolkit: A Multi-Layered Approach

The modern chemistry laboratory is equipped with a powerful arsenal of spectroscopic and analytical tools. For regiochemical assignments, no single technique is a panacea. Instead, a logical progression through several methods provides the highest level of confidence.

Decision Workflow for Structural Validation

The following workflow illustrates a best-practice approach to tackling a regiochemical problem. The process begins with rapid, information-rich techniques and progresses to more definitive, but often more demanding, methods as required.

Caption: A logical workflow for the validation of regioselective products.

NMR Spectroscopy: The Cornerstone of Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and commonly used technique for determining the structure of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and spatial proximity of atoms.

The First Pass: 1D NMR (¹H and ¹³C)

One-dimensional NMR provides initial, crucial clues.

• ¹H NMR: The chemical shift (δ) of protons, their integration (number of protons), and their coupling constants (J-values) reveal the electronic environment and number of neighboring protons.

• ¹³C NMR: The number of signals indicates the number of unique carbon atoms, and their chemical shifts indicate the type of carbon (e.g., alkyl, aromatic, carbonyl).

While indispensable, 1D NMR alone is often insufficient to distinguish between regioisomers, whose spectra can be deceptively similar.

The Decisive Evidence: 2D NMR

Two-dimensional NMR experiments are the key to solving complex structural puzzles by revealing correlations between nuclei. For regioselectivity, the most critical experiments are COSY, HSQC, and HMBC.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2 or 3 bonds). It is excellent for mapping out individual spin systems within a molecule.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon atom it is directly attached to (a one-bond correlation). It provides a definitive assignment of which proton is attached to which carbon.

• HMBC (Heteronuclear Multiple Bond Correlation): This is often the most crucial experiment for determining regioselectivity. It reveals correlations between protons and carbons that are separated by two or three bonds. These "long-range" correlations are essential for piecing together different molecular fragments and establishing the precise points of substitution.

Protocol: Acquiring and Interpreting a High-Quality HMBC Spectrum

Causality: The goal of this protocol is to unambiguously establish connectivity between molecular fragments that are not directly bonded, thereby differentiating regioisomers. The choice of parameters, particularly the long-range coupling constant, is critical for success.

• Sample Preparation:

  • Dissolve 5-15 mg of the purified compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The solvent should be chosen for its ability to dissolve the sample and for its chemical shift range, which should not obscure key signals.

  • Ensure the sample is free of particulate matter by filtering it through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.

• Spectrometer Setup:

  • Insert the sample into the spectrometer.

  • Lock onto the deuterium signal of the solvent and perform automatic or manual shimming to optimize the magnetic field homogeneity. Poor shimming leads to broad lines and loss of resolution, which can be fatal for interpreting complex spectra.

• Acquisition:

  • Acquire standard 1D ¹H and ¹³C spectra first. These are needed for reference and to determine the spectral widths for the 2D experiment.

  • Set up the HMBC experiment (e.g., hsqcetgpl3nd on a Bruker spectrometer).

  • Critical Parameter: Set the long-range coupling delay (often denoted as CNST2 or related to J(XH)). This is typically optimized for a coupling constant of 8-10 Hz, which is a good compromise for detecting most two- and three-bond correlations. If specific types of correlations are expected (e.g., across a carbonyl), this value can be adjusted.

  • Set the number of scans and dummy scans to achieve an adequate signal-to-noise ratio. This can range from 2-4 scans per increment for concentrated samples to 16, 32, or more for dilute samples.

• Data Processing and Interpretation:

  • Apply a sine-bell or other appropriate window function in both dimensions and perform the Fourier transform.

  • Carefully phase the spectrum.

  • To interpret, pick a well-resolved proton signal in the F2 (proton) dimension. Look along the vertical line at that chemical shift to see all the carbons it correlates with in the F1 (carbon) dimension.

  • Distinguish between one-bond correlations (which may appear as artifacts and can be confirmed with an HSQC spectrum) and the desired two- and three-bond correlations.

  • Systematically map these long-range connections to build the molecular skeleton and confirm the substitution pattern.

Through-Space Correlations: NOESY/ROESY

When through-bond correlations are insufficient, the Nuclear Overhauser Effect (NOE) can provide the answer. NOESY (and its cousin, ROESY) experiments detect protons that are close to each other in space, regardless of whether they are connected through bonds. This is exceptionally useful for distinguishing between isomers where the key difference is the spatial arrangement of substituents.

X-Ray Crystallography: The Unambiguous Gold Standard

When all other methods fail, or when absolute, irrefutable proof is required (e.g., for a regulatory filing or a high-impact publication), single-crystal X-ray crystallography is the ultimate arbiter.

Principle: This technique involves irradiating a single, well-ordered crystal of the compound with X-rays. The diffraction pattern of the X-rays is recorded and mathematically analyzed to produce a three-dimensional electron density map of the molecule, revealing the precise position of every atom.

Advantages:

• Provides an unambiguous 3D structure.

• The "gold standard" for structural proof.

Limitations:

• Requires a suitable single crystal, which can be difficult or impossible to grow.

• The solid-state structure may not always represent the major conformation in solution.

Orthogonal and Chemical Methods

While modern spectroscopy is powerful, classical chemical methods still have a role as orthogonal (i.e., independent) validation techniques.

• Independent Synthesis: Synthesizing one of the possible regioisomers via a route that is known to be unambiguous provides an authentic reference standard. Comparing the spectroscopic data (NMR, etc.) and chromatographic retention time of the reaction product with this standard provides powerful confirmation.

• Chemical Derivatization: Sometimes, reacting the product to form a new compound (a derivative) can make the structural assignment easier. For example, a derivatization reaction might lock a conformation or introduce a group that gives a clear NOE signal, resolving an initial ambiguity.

Comparative Analysis of Key Techniques

Technique	Information Provided	Sample Requirement	Time Required	Conclusiveness	Key Limitation
1D NMR (¹H, ¹³C)	Basic connectivity, chemical environment	1-5 mg	< 1 hour	Low to Moderate	Often ambiguous for similar isomers
2D NMR (HMBC, HSQC)	Definitive through-bond connectivity (2-3 bonds)	5-15 mg	2-8 hours	High	May be inconclusive for some complex structures
2D NMR (NOESY/ROESY)	Through-space proximity of atoms	5-20 mg	4-12 hours	High	Requires atoms to be spatially close (< 5 Å)
X-Ray Crystallography	Absolute 3D atomic arrangement	< 1 mg (single crystal)	Days to Weeks	Unambiguous	Requires a high-quality single crystal
Independent Synthesis	Confirmatory via authentic standard	N/A	Days to Weeks	Unambiguous	Requires a separate, known synthetic route

Conclusion

Validating the structure of a regioselective substitution product is a critical step in the scientific process that demands rigor and a strategic approach. Relying on a single piece of data is fraught with risk. The most robust strategy involves a hierarchical approach: begin with 1D NMR for an initial assessment, then employ a suite of 2D NMR experiments—with HMBC as the centerpiece—to establish definitive connectivity. For particularly challenging cases or when absolute proof is required, the gold standard of X-ray crystallography or the classical certainty of independent synthesis should be pursued. By understanding the strengths and limitations of each technique and applying them logically, researchers can ensure the structural integrity of their findings and build a solid foundation for their subsequent work.